N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine

Core Science & Biosynthesis

Topic: N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine Target Identification and Validation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Challenge of Deorphanization

N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine belongs to the indazole class of heterocyclic compounds, a scaffold known for its diverse pharmacological activities, including kinase inhibition and GPCR modulation. The initial discovery of a molecule with a desirable phenotypic effect (e.g., anti-proliferative, anti-inflammatory) marks the beginning of a complex journey to deorphanize its mechanism. Without a known target, optimizing for potency, selectivity, and safety is an exercise in serendipity. Therefore, a systematic and multi-pronged approach to target identification is not just recommended; it is essential for project success.

This guide will present an integrated strategy, combining computational predictions, unbiased affinity-based proteomics, and rigorous biophysical and cellular validation techniques to build an evidence-based case for the molecular target of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine.

Phase 1: Hypothesis Generation and Unbiased Target Discovery

The initial phase is designed to cast a wide net, identifying a pool of potential protein candidates that interact with our compound of interest. We will employ parallel strategies to mitigate the risk of false negatives inherent in any single methodology.

In Silico Target Prediction: Fishing in the Datapool

Before embarking on resource-intensive wet-lab experiments, computational methods provide a cost-effective strategy to generate initial hypotheses.

• Similarity-Based Searching: The principle of molecular similarity dictates that structurally related molecules often share similar biological targets. We will query databases such as ChEMBL and PubChem for compounds structurally similar to N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine. This can reveal known targets of analogous indazole derivatives, providing an immediate list of candidate proteins to investigate.

• Pharmacophore Modeling & Docking: A 3D pharmacophore model of our compound will be generated based on its key chemical features (e.g., hydrogen bond donors/acceptors, aromatic rings). This model is then used to screen libraries of protein structures (e.g., the Protein Data Bank - PDB) to identify proteins with binding pockets that can accommodate our molecule. This approach can suggest potential targets even if they are not from a previously known target class for this scaffold.

Affinity-Based Proteomics: Capturing the Target from its Native Environment

This is a powerful, unbiased approach to physically isolate binding partners from a complex biological sample. The core of this technique is the synthesis of a chemical probe and its use in an affinity chromatography workflow.

• Probe Synthesis: A linker arm (e.g., a short polyethylene glycol chain with a terminal carboxylic acid) is chemically conjugated to a position on the N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine molecule that is predicted by structure-activity relationship (SAR) data to be non-essential for biological activity. This is a critical step, as steric hindrance from the linker can abolish binding if placed incorrectly.

• Immobilization: The carboxylated probe is then covalently coupled to an activated solid support, such as NHS-activated Sepharose beads, via amide bond formation.

• Washing & Quenching: The beads are extensively washed to remove unreacted probe. Any remaining active NHS esters on the beads are quenched with a small amine-containing molecule (e.g., ethanolamine) to prevent non-specific protein binding.

• Validation: The successful immobilization is confirmed by techniques like FTIR spectroscopy or by cleaving the probe from a small sample of beads and analyzing it via LC-MS.

• Lysate Preparation: Prepare a native cell lysate from a cell line where the compound shows a significant phenotypic effect. It is crucial to use a lysis buffer that maintains protein integrity and native conformations (e.g., a non-denaturing buffer like RIPA without SDS).

• Incubation: The cell lysate is incubated with the affinity matrix (and a control matrix of beads alone) for several hours at 4°C to allow for protein binding.

• Competitive Elution: To distinguish specific binders from non-specific ones, the beads are first washed with a low-stringency buffer. Then, proteins are eluted by incubating the beads with a high concentration of the free, non-immobilized N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine. This ensures that only proteins that specifically bind to the compound are displaced and collected.

• Protein Identification: The eluted proteins are separated by SDS-PAGE, and the bands that are present in the drug-eluted sample but absent in the control are excised. These proteins are then identified using in-gel trypsin digestion followed by LC-MS/MS analysis.

Caption: Workflow for Affinity-Based Target Identification.

Phase 2: Target Validation and Mechanistic Confirmation

Identifying a list of candidate proteins is only the first step. Rigorous validation is required to confirm a direct, functional interaction and to establish a causal link between target engagement and the observed biological effect.

Biophysical Validation: Quantifying the Direct Interaction

These methods confirm a direct physical interaction between the compound and the purified candidate protein, providing quantitative data on binding affinity and kinetics.

• Protein Immobilization: The purified recombinant candidate protein is immobilized onto a sensor chip surface.

• Compound Injection: A series of concentrations of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine are flowed over the chip surface.

• Data Acquisition: The binding and dissociation are monitored in real-time by detecting changes in the refractive index at the surface.

• Analysis: The resulting sensorgrams are fitted to a binding model (e.g., 1:1 Langmuir) to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD). A low KD value (typically in the nanomolar to low micromolar range) is indicative of a high-affinity interaction.

Parameter	Hypothetical Value	Unit	Interpretation
Association Rate (ka)	1.5 x 10⁵	M⁻¹s⁻¹	Rate of complex formation.
Dissociation Rate (kd)	7.5 x 10⁻³	s⁻¹	Rate of complex decay; indicates stability.
Dissociation Constant (KD)	50	nM	High affinity, strong binding interaction.

Table 1: Example SPR data for the interaction between N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine and its validated target.

Cellular Target Engagement: Proving the Interaction in a Living System

Confirming that the compound engages its target in the complex environment of a living cell is a critical validation step.

• Principle: The binding of a ligand (our compound) to its target protein often confers thermal stability. CETSA measures this stabilization.

• Treatment: Intact cells are treated with either the vehicle (DMSO) or N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine.

• Heating: The treated cells are aliquoted and heated to a range of temperatures.

• Lysis & Analysis: The cells are lysed, and the soluble fraction (containing non-denatured proteins) is separated from the precipitated, denatured proteins by centrifugation.

• Detection: The amount of the soluble candidate protein remaining at each temperature is quantified by Western blot. A shift in the melting curve to a higher temperature in the drug-treated samples confirms target engagement.

Genetic Validation: Linking Target to Phenotype

The most definitive validation comes from demonstrating that the modulation of the target protein with a genetic tool recapitulates the phenotype observed with the compound.

Caption: The logic of using genetic tools for target validation.

• Transfection: A cell line of interest is transfected with either a non-targeting control siRNA or an siRNA specifically designed to degrade the mRNA of the candidate target protein.

• Knockdown Confirmation: After 48-72 hours, the efficiency of the knockdown is confirmed by quantifying the protein levels via Western blot or mRNA levels via qPCR.

• Phenotypic Assay: The cells with the knocked-down target are then subjected to the same phenotypic assay where N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine was originally active.

Elucidating the Downstream Signaling Pathway

Once the direct target is validated, the final step is to understand how the compound's interaction with the target leads to the observed cellular effect. Assuming our compound is an inhibitor of a hypothetical kinase, "Target Kinase X" (TKX), which is part of the "Growth Proliferation Pathway" (GPP), we can map the downstream consequences.

Caption: Modulation of a signaling pathway by the compound.

To validate this, we would perform Western blots to show that treatment with N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine leads to a dose-dependent decrease in the phosphorylation of the downstream substrate of TKX, providing a direct biochemical link between target inhibition and pathway modulation.

Conclusion

The journey from a bioactive small molecule to a fully validated drug candidate with a known mechanism of action is a meticulous process of hypothesis testing and evidence accumulation. The strategy outlined in this guide for N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine provides a robust, multi-faceted framework that combines computational, chemical-proteomic, biophysical, and cellular-genetic approaches. By integrating the data from each of these orthogonal methods, we can build a compelling and defensible case for the compound's molecular target, paving the way for rational lead optimization and further clinical development.

References

• Title: The indazole scaffold in medicinal chemistry. Source: European Journal of Medicinal Chemistry URL: [Link]

• Title: A review on recent advances of indazole-based derivatives as potent bioactive compounds. Source: Bioorganic & Medicinal Chemistry URL: [Link]

• Title: ChEMBL: a large-scale bioactivity database for drug discovery. Source: Nucleic Acids Research URL: [Link]

• Title: Identifying drug targets and mechanisms of action by mass spectrometry-based protein profiling. Source: Nature Reviews Drug Discovery URL: [Link]

• Title: Surface plasmon resonance (SPR): A versatile technique for the analysis of biomolecular interactions. Source: Journal of Molecular Structure URL: [Link]

Biological activity of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine

An In-depth Technical Guide to the Biological Activity of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine

Abstract

The indazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities.[1][2][3] Several indazole-based compounds, such as Pazopanib and Axitinib, have been successfully developed as kinase inhibitors for cancer therapy.[1][2][3][4] This technical guide provides a comprehensive examination of the biological activity of a specific indazole derivative, N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine. We will explore its synthesis, hypothesized mechanism of action as a kinase inhibitor, and detail the requisite in vitro and in vivo experimental protocols to validate its therapeutic potential. This document is intended for researchers, scientists, and drug development professionals engaged in oncology and medicinal chemistry.

Introduction: The Significance of the Indazole Scaffold

Indazole-containing derivatives are a cornerstone of modern drug discovery, exhibiting a broad spectrum of pharmacological properties, including anti-inflammatory, anti-HIV, and notably, antitumor activities.[4][5] The bicyclic structure, composed of a fused benzene and pyrazole ring, offers a unique three-dimensional arrangement that can form pivotal interactions with biological targets, particularly the hinge region of protein kinases.[6] This makes the indazole moiety an excellent starting point for the design of potent and selective kinase inhibitors, which are critical for targeted cancer therapy.[4][7]

The compound of interest, N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine, combines this privileged indazole core with a fluorophenylmethyl group. The fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. This guide hypothesizes that this compound functions as a kinase inhibitor, and we will outline the scientific framework to investigate this proposition.

Synthesis and Chemical Characterization

The synthesis of N-substituted indazoles can be achieved through various established methodologies. A common and effective approach involves the nucleophilic substitution of a suitable indazole precursor with an appropriate benzyl halide.

General Synthesis Workflow

A plausible synthetic route for N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine begins with a protected 4-amino-1H-indazole, which is then alkylated with 4-fluorobenzyl bromide, followed by deprotection to yield the final compound. This multi-step process ensures regioselectivity and high yield.

Fig. 1: General workflow for the synthesis of the target compound.

Hypothesized Mechanism of Action: Kinase Inhibition

Many indazole derivatives exert their anticancer effects by inhibiting protein kinases, enzymes that play a crucial role in cellular signaling pathways controlling growth, proliferation, and survival.[4][8] Overexpression or mutation of kinases like Vascular Endothelial Growth Factor Receptor (VEGFR), Fibroblast Growth Factor Receptors (FGFRs), and Extracellular signal-regulated kinases (ERK) is a hallmark of many cancers.[4][5][8]

We hypothesize that N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine targets one or more of these kinase families, disrupting downstream signaling and thereby inhibiting tumor angiogenesis and proliferation. The VEGFR signaling pathway, critical for the formation of new blood vessels that supply tumors, is a prime candidate target.[8]

Fig. 2: Hypothesized inhibition of the VEGFR signaling pathway.

In Vitro Biological Evaluation

A systematic in vitro evaluation is the first step in characterizing the biological activity of a new chemical entity.[9][10] This involves a series of cell-based assays to determine cytotoxicity, pro-apoptotic effects, and anti-migratory potential.[9]

Cell Viability and Proliferation Assays

The primary goal is to determine the concentration at which the compound inhibits cancer cell growth by 50% (IC50). Assays like the MTT or Sulforhodamine B (SRB) are standard methods.[11] A panel of cancer cell lines, representing different tumor types (e.g., breast, colon, lung), should be used.

Table 1: Hypothetical IC50 Values for N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Cancer	1.15
HCT-116	Colon Cancer	0.87
A549	Lung Cancer	2.45
HepG2	Liver Cancer	1.50
MDA-MB-231	Breast Cancer	0.95

Experimental Protocol: SRB Assay

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 4,000-5,000 cells/well and incubate for 24 hours.

• Compound Treatment: Add serial dilutions of the test compound to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.

• Cell Fixation: Gently remove the media and fix the cells with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: Wash the plates five times with water and air dry. Add 0.4% SRB solution in 1% acetic acid to each well and stain for 30 minutes.

• Wash and Solubilize: Wash the plates four times with 1% acetic acid to remove unbound dye and air dry. Add 10 mM Tris base solution to solubilize the bound dye.

• Readout: Measure the optical density (OD) at 510 nm using a microplate reader.

• Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Apoptosis and Cell Cycle Analysis

To determine if cytotoxicity is due to programmed cell death (apoptosis), flow cytometry analysis using Annexin V and Propidium Iodide (PI) staining is performed. Furthermore, cell cycle analysis can reveal if the compound causes arrest at specific phases (e.g., G2/M), preventing cell division.

Cell Migration and Invasion Assays

A key aspect of cancer malignancy is metastasis. The wound-healing assay and the transwell invasion assay are used to assess the compound's ability to inhibit cell migration and invasion, respectively. A reduction in matrix metalloproteinase (MMP) levels, often analyzed by western blot, can provide mechanistic insight into these effects.[12]

In Vivo Preclinical Evaluation

Promising results from in vitro studies warrant progression to in vivo animal models to assess efficacy and safety in a more complex biological system.[13] Xenograft models, where human tumor cells are implanted into immunocompromised mice, are the gold standard for preclinical oncology research.[14][15][16][17]

Cell Line-Derived Xenograft (CDX) Model

In a CDX model, cultured human cancer cells (e.g., HCT-116) are subcutaneously injected into immunodeficient mice (e.g., Nude or SCID mice).[13][16] Once tumors are established, the mice are treated with the test compound, and tumor growth is monitored over time.

Fig. 3: Workflow for an in vivo cell line-derived xenograft (CDX) study.

Experimental Protocol: CDX Efficacy Study

• Animal Model: Use 6-8 week old female athymic nude mice.

• Cell Implantation: Subcutaneously inject 5 x 10^6 HCT-116 cells in 100 µL of Matrigel into the right flank of each mouse.

• Tumor Monitoring: Measure tumor dimensions with calipers 2-3 times weekly and calculate volume using the formula: (Length x Width²) / 2.

• Randomization: When average tumor volume reaches approximately 100-150 mm³, randomize mice into treatment groups (n=8-10 per group).

• Treatment:

  • Group 1 (Vehicle Control): Administer vehicle (e.g., 0.5% CMC-Na) daily by oral gavage.

  • Group 2 (Test Compound): Administer N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine at a predetermined dose (e.g., 50 mg/kg) daily by oral gavage.

• Endpoint: Continue treatment for 21-28 days or until tumors in the control group reach the maximum allowed size. Monitor body weight as an indicator of toxicity.

• Analysis: At the end of the study, calculate the Tumor Growth Inhibition (TGI) percentage. Excise tumors for weighing and further analysis (e.g., Western blot, IHC for proliferation markers like Ki-67 or apoptosis markers like cleaved caspase-3).

Table 2: Hypothetical Efficacy Data from HCT-116 Xenograft Model

Treatment Group	Dose (mg/kg)	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	-	1550 ± 210	-
Compound	50	620 ± 150	60%

Conclusion and Future Directions

This guide outlines a comprehensive strategy to evaluate the biological activity of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine. The indazole scaffold provides a strong rationale for investigating this compound as an anticancer agent, likely functioning through kinase inhibition. The proposed in vitro and in vivo studies will systematically assess its cytotoxicity, mechanism of action, and preclinical efficacy.

Positive outcomes from these studies would justify further investigation, including:

• Target Deconvolution: Identifying the specific kinase(s) inhibited by the compound.

• Pharmacokinetic (PK) and ADME Studies: Assessing the absorption, distribution, metabolism, and excretion properties.

• Lead Optimization: Synthesizing analogs to improve potency, selectivity, and drug-like properties.

The structured approach detailed herein provides a robust framework for advancing N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine from a promising chemical entity to a potential clinical candidate.

References

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• PharmaBlock. Indazoles in Drug Discovery. PharmaBlock.
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• Cho SY, Kang W, Han J, Min S, Kang J, Lee A, et al. Use of patient-derived xenograft mouse models in cancer research and treatment. GSC Biological and Pharmaceutical Sciences. 2017.
• Kumar A, Kumar K, Singh P. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. 2018;23(11):2783.
• Biocytogen. Xenograft Models. Biocytogen.
• Shang C, Hou Y, Meng T, Shi M, Cui G. The Anticancer Activity of Indazole Compounds: A Mini Review. ResearchGate. 2020.
• Melior Discovery. Xenograft Mouse Models. Melior Discovery.
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• Nieto MA, Fernandez-Saro M, Garcia-Alonso I, Fondevila F, Lopez-Rivas A. A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro. Sílice (CSIC).
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• Zbieg JR, Smith RT, Beroza PP, Verma V, Zhu BY, Beveridge R, et al. Novel Indazole Compounds as TEAD Inhibitors for Treating Cancer. PMC. 2023.
• Sharma A, Kumar V, Kumar P. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. PMC. 2021.
• Siddiqui S, Singh S, Singh S, Ahmad I. IN-VITRO METHODS OF SCREENING OF ANTI-CANCER AGENT. ResearchGate. 2022.
• Sharma A, Kumar V, Kumar P. Pathways for the synthesis of indazole derivatives. ResearchGate.
• Wang X, Li Y, Wang Y, Zhang Y, Li Y, Zhang Y, et al. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances. 2021;11(28):17157-17164.
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Protocols & Analytical Methods

Application Note: In Vitro Characterization of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine

[1][2]

Abstract & Scope

This Application Note provides a comprehensive protocol for the in vitro evaluation of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine (hereafter referred to as F-Indazol-Amine ).[1][2] Based on structural pharmacophore analysis, this compound represents a core scaffold for Rho-associated protein kinase (ROCK) inhibitors.[1][2] The indazole-4-amine moiety functions as an ATP-mimetic hinge binder, while the N-(4-fluorobenzyl) group probes the hydrophobic back-pocket of the kinase active site.[1][2]

This guide outlines the necessary workflows to validate the compound’s potency, selectivity, and cellular efficacy, specifically targeting the RhoA/ROCK signaling pathway.[1][2]

Primary Applications:

• Enzymatic Potency: Determination of IC50 against ROCK1/ROCK2.

• Cellular Target Engagement: Monitoring Myosin Light Chain (MLC) phosphorylation.[1][2]

• Functional Phenotyping: Actin stress fiber disassembly assays.[1][2]

Compound Handling & Formulation

F-Indazol-Amine is a lipophilic small molecule.[1][2] Proper formulation is critical to prevent precipitation in aqueous buffers, which can lead to false-negative results in enzymatic assays.[1][2]

Physicochemical Properties (Predicted)

• Molecular Formula: C₁₄H₁₂FN₃[1][2]

• Molecular Weight: ~241.26 g/mol [1][2]

• LogP: ~3.2 (Moderate Lipophilicity)[1][2]

• Solubility: Low in water; High in DMSO.[1][2]

Stock Solution Preparation[1][2]

• Weighing: Weigh 10 mg of F-Indazol-Amine powder into a glass vial.

• Dissolution: Add anhydrous Dimethyl Sulfoxide (DMSO) to achieve a 10 mM stock concentration.

  • Calculation: Volume (mL) = Mass (mg) / [MW ( g/mol ) × Concentration (M)][1][2]

  • Example: 10 mg / (241.26 × 0.[1][2]01) ≈ 4.14 mL DMSO.[1][2]

• Storage: Aliquot into amber glass vials (avoid plastic if possible for long-term storage) and store at -20°C. Stable for 6 months.

Working Solutions

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.[1][2]

• Intermediate Dilution: Dilute stock 1:100 in Assay Buffer to yield 100 µM (1% DMSO). Further serial dilutions should maintain constant DMSO concentration (typically 1%).[1][2]

Protocol A: Biochemical Kinase Assay (ADP-Glo™)

Objective: Determine the IC50 of F-Indazol-Amine against recombinant ROCK1 and ROCK2 enzymes. Principle: The assay measures the generation of ADP from the kinase reaction.[1][2] ADP is converted to ATP, which is then used by luciferase to generate light.[1][2]

Materials

• Enzymes: Recombinant ROCK1 (human) and ROCK2 (human).[1][2]

• Substrate: S6 Kinase Substrate peptide (Long S6) or Crosstide.[1][2]

• Reagents: ADP-Glo™ Kinase Assay Kit (Promega), Ultra-pure ATP.[1][2]

• Plate: 384-well white, low-volume solid bottom plate.[1][2]

Experimental Workflow

Step	Action	Volume	Notes
1	Compound Addition	1 µL	Add serial dilutions of F-Indazol-Amine (e.g., 10 µM down to 0.1 nM) to plate wells.
2	Enzyme Addition	2 µL	Add ROCK1 or ROCK2 (0.5 ng/µL final) in 1x Kinase Buffer.
3	Pre-Incubation	-	Incubate for 10 min at RT to allow compound-enzyme binding.
4	Substrate/ATP Mix	2 µL	Add ATP (10 µM) and Substrate (0.2 µg/µL) to initiate reaction.[1][2]
5	Kinase Reaction	-	Incubate for 60 min at RT.
6	ADP-Glo Reagent	5 µL	Add reagent to stop reaction and deplete remaining ATP.[1][2] Incubate 40 min.
7	Detection Reagent	10 µL	Add Kinase Detection Reagent to convert ADP to ATP/Light.[1][2] Incubate 30 min.
8	Measurement	-	Read Luminescence (Integration time: 0.5–1.0 sec).

Data Analysis

• Normalization: Convert RLU (Relative Light Units) to % Inhibition using "No Enzyme" (100% Inhibition) and "DMSO Only" (0% Inhibition) controls.

• Curve Fitting: Fit data to a sigmoidal dose-response equation (variable slope) to calculate IC50.[1][2]

  • Equation:

    [1][2]

Protocol B: Cellular Target Engagement (Western Blot)[1][2]

Objective: Confirm F-Indazol-Amine inhibits ROCK activity in intact cells by monitoring the phosphorylation of Myosin Light Chain 2 (MLC2), a direct downstream target.[1][2]

Cell Culture Model[1][2]

• Cell Line: A7r5 (Rat aortic smooth muscle) or NIH/3T3 fibroblasts.[1][2]

• Media: DMEM + 10% FBS.[1][2]

Treatment Protocol

• Seeding: Plate cells in 6-well plates (3 x 10⁵ cells/well) and grow to 70% confluence.

• Starvation: Wash with PBS and replace with Serum-Free Media for 16–24 hours (synchronizes cells and reduces basal kinase activity).[1][2]

• Compound Treatment: Treat cells with F-Indazol-Amine (0.1, 1, 10 µM) for 60 minutes .[1][2]

  • Control: DMSO (Vehicle).[1][2]

  • Positive Control:[1][2] Y-27632 (10 µM).[1][2]

• Stimulation (Optional): Stimulate with Lysophosphatidic Acid (LPA, 10 µM) or Thrombin for 10 min to induce RhoA/ROCK activation.

Lysis & Detection[1][2]

• Lysis: Wash with ice-cold PBS.[1][2] Lyse in RIPA buffer + Phosphatase Inhibitor Cocktail (Critical).

• Western Blotting:

  • Primary Antibody: Anti-Phospho-Myosin Light Chain 2 (Thr18/Ser19).[1][2]

  • Total Protein Control: Anti-Total MLC2 or Anti-GAPDH.[1][2]

• Quantification: Densitometry analysis of p-MLC2 / Total MLC2 ratio.

Pathway Visualization

The following diagram illustrates the mechanism of action for F-Indazol-Amine within the RhoA signaling cascade.

Figure 1: Mechanism of Action.[1][2] F-Indazol-Amine inhibits ROCK, preventing MLC phosphorylation and actin cytoskeleton reorganization.[1][2]

Functional Assay: Actin Cytoskeleton Staining[1][2]

Rationale: ROCK inhibition leads to the disassembly of actin stress fibers.[1][2] This is a high-content imaging readout for functional potency.[1][2]

• Plate: 96-well black-wall optical plate (e.g., Corning 3603).[1][2]

• Cells: HeLa or Swiss 3T3 cells (2,000 cells/well).[1][2]

• Treatment: Incubate with F-Indazol-Amine (Dose Response) for 2 hours.

• Fixation: 4% Paraformaldehyde (15 min).

• Staining:

  • F-Actin: Phalloidin-Alexa Fluor 488 (1:1000).[1][2]

  • Nuclei: DAPI (1 µg/mL).[1][2]

• Imaging: Fluorescence microscopy (20x objective).

• Analysis: Quantify "Fiber Intensity per Cell" or "Cell Shape Index" (ROCK inhibition causes cell elongation/neurite-like extensions).[1][2]

Troubleshooting & Optimization

Issue	Possible Cause	Solution
Precipitation in Assay	High compound concentration or low DMSO tolerance.[1][2]	Ensure final DMSO < 2%.[1][2] Check buffer pH.[1][2] Use intermediate dilution step.
Low Signal (Enzymatic)	ATP depletion or enzyme degradation.[1][2]	Use fresh ATP.[1][2] Aliquot enzymes (avoid freeze-thaw).[1][2] Verify Km for ATP.[1][2]
No Cellular Effect	Poor permeability or high serum binding.[1][2]	Perform assay in Serum-Free media. Verify cell lysis efficiency.
High Background	Non-specific binding.	Add 0.01% BSA or Brij-35 to assay buffer.[1][2]

References

• Feng, Y., et al. (2008).[1][2] "Discovery of substituted 4-(pyrazol-4-yl)-phenylbenzodioxane-2-carboxamides as potent and highly selective Rho-kinase (ROCK) inhibitors."[1][2] Journal of Medicinal Chemistry.

• Tamura, M., et al. (2005).[1][2] "Development of specific Rho-kinase inhibitors and their clinical application." Biochimica et Biophysica Acta (BBA).[1][2]

• Promega Corporation. "ADP-Glo™ Kinase Assay Technical Manual."[1][2]

• US Patent 7,563,906. "Indazole derivatives."[1][2][3] (Describes the Indazole-4-amine scaffold for ROCK inhibition).

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Application Note & Protocols: Cell-Based Assay Development for a Novel Kinase Inhibitor Candidate, N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine

Abstract

This document provides a comprehensive guide for the development of robust cell-based assays to characterize the activity of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine, a novel compound featuring the indazole core common to many kinase inhibitors. Given that the indazole scaffold is a privileged structure for targeting ATP-binding sites of protein kinases, particularly receptor tyrosine kinases (RTKs), this guide is structured to first identify the putative kinase target(s) and subsequently quantify the compound's potency and mechanism of action in a physiologically relevant cellular context. We present a strategic workflow, from broad-based target identification to specific functional and phenotypic assays, complete with detailed protocols and the scientific rationale underpinning each experimental choice.

Introduction: The Rationale for Cell-Based Assays

Biochemical assays using purified enzymes are invaluable for determining direct inhibitory activity against a kinase. However, they do not recapitulate the complex intracellular environment.[1][2] Cell-based assays are crucial for confirming that a compound can cross the cell membrane, engage its target in the presence of endogenous ATP concentrations, and elicit a functional cellular response.[2][3][4] For a novel compound like N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine, a tiered cell-based assay cascade is essential for a comprehensive efficacy and selectivity profile, guiding further preclinical development.[5][6]

The core structure of the compound suggests a likely interaction with the hinge region of a kinase's ATP-binding pocket. Notably, related indazole-based molecules have shown potent activity against various RTKs, including the TAM (TYRO3, AXL, MERTK) family, which are implicated in cancer cell survival, chemoresistance, and immune evasion.[7][8][9][10][11] Therefore, our assay development strategy will initially focus on, but not be limited to, this important class of receptors.

Strategic Assay Development Workflow

A logical, phased approach is critical to efficiently characterize a novel compound. We propose a three-phase workflow designed to move from broad target screening to detailed mechanistic studies.

Figure 1: Proposed workflow for the characterization of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine.

Phase 1: Target Identification and Primary Screening

The initial goal is to identify the primary cellular target(s) of the compound. Since the compound is a putative kinase inhibitor, we will focus on assays that measure kinase activity.

Pre-Assay Considerations: Cell Line Selection

The choice of cell line is paramount for generating meaningful data. The ideal cell line should:

• Express the target kinase endogenously at sufficient levels. If the target is unknown, a panel of cell lines representing different cancer types with known kinase expression profiles is recommended. For example, A549 (lung carcinoma) is known to express AXL.[12]

• Exhibit target-dependent signaling. The kinase should be active, either constitutively or upon stimulation with its cognate ligand (e.g., Growth Arrest-Specific 6, GAS6, for TAM kinases), leading to a measurable downstream signal.[13][14]

• Be amenable to the chosen assay format. The cells should be robust, have a consistent growth rate, and be suitable for the plate density and manipulations required.

For this application note, we will use a hypothetical scenario where initial broad screening suggests AXL , a member of the TAM receptor family, as a primary target. We will therefore select the A549 human lung carcinoma cell line , which expresses AXL, for our detailed protocols.

Protocol: Primary Phospho-AXL Inhibition Assay (ELISA-based)

This assay directly measures the autophosphorylation of the AXL receptor, a hallmark of its activation. Inhibition of this phosphorylation event is a primary indicator of target engagement and inhibitory activity.[15][16]

Objective: To determine the IC50 value of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine for the inhibition of ligand-induced AXL phosphorylation in A549 cells.

Materials:

• A549 cells (ATCC® CCL-185™)

• DMEM/F-12 Medium (Gibco) with 10% FBS and 1% Penicillin-Streptomycin

• N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine (Test Compound)

• Recombinant Human GAS6 (R&D Systems)

• Human Phospho-AXL (Tyr702) DuoSet IC ELISA (R&D Systems)

• 96-well clear flat-bottom tissue culture plates

• DMSO (Sigma-Aldrich)

Step-by-Step Protocol:

• Cell Seeding:

  • Culture A549 cells to ~80% confluency.

  • Trypsinize and seed 2 x 10⁴ cells per well in a 96-well plate.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Serum Starvation (Rationale): To reduce basal RTK activity from growth factors in the serum, thereby increasing the signal-to-noise ratio upon specific ligand stimulation.

  • Aspirate the growth medium.

  • Wash cells once with sterile PBS.

  • Add 100 µL of serum-free DMEM/F-12 medium to each well.

  • Incubate for 18-24 hours.

• Compound Treatment:

  • Prepare a 10 mM stock solution of the test compound in DMSO.

  • Perform a serial dilution series (e.g., 10-point, 3-fold dilutions) in serum-free medium to achieve final desired concentrations (e.g., 10 µM to 0.5 nM). Ensure the final DMSO concentration is ≤ 0.1% across all wells to avoid solvent toxicity.

  • Add the diluted compound to the appropriate wells. Include "vehicle control" (0.1% DMSO) and "unstimulated control" (0.1% DMSO, no GAS6) wells.

  • Pre-incubate for 1 hour at 37°C.

• Ligand Stimulation:

  • Prepare a working solution of GAS6 in serum-free medium. A final concentration of 200 ng/mL is a common starting point.[12]

  • Add GAS6 to all wells except the "unstimulated control" wells.

  • Incubate for 15-20 minutes at 37°C.

• Cell Lysis and ELISA:

  • Aspirate the medium and wash the cells with ice-cold PBS.

  • Lyse the cells according to the ELISA kit manufacturer's protocol.

  • Perform the phospho-AXL sandwich ELISA as per the manufacturer's instructions. This typically involves capturing total AXL and detecting the phosphorylated form with a specific antibody.

  • Read the absorbance on a microplate reader.

• Data Analysis:

  • Subtract the background (unstimulated control) from all other readings.

  • Normalize the data with the vehicle control set to 100% activity.

  • Plot the normalized response versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Parameter	Example Value	Description
Cell Line	A549	Endogenous AXL expression
Seeding Density	20,000 cells/well	Optimized for 96-well format
Ligand	GAS6	200 ng/mL
Compound Incubation	1 hour	Pre-incubation before stimulation
Readout	Phospho-AXL (Tyr702)	Direct measure of target inhibition
Expected IC50	Dose-dependent	To be determined experimentally

Phase 2: Mechanistic Validation

Confirmation that the compound inhibits the intended pathway and physically engages the target protein adds significant confidence.

Protocol: Downstream Signaling Pathway Analysis (Western Blot)

Inhibiting AXL should lead to a reduction in the phosphorylation of key downstream signaling nodes like AKT and ERK.[12] This confirms the compound's effect on the entire signaling cascade.

Objective: To assess the effect of the test compound on GAS6-induced phosphorylation of AKT and ERK.

Protocol Outline:

• Culture, seed, and serum-starve A549 cells in 6-well plates.

• Treat with a limited range of compound concentrations (e.g., 0.1x, 1x, and 10x the determined IC50).

• Stimulate with GAS6 as described in section 3.2.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Perform SDS-PAGE and transfer proteins to a PVDF membrane.

• Probe with primary antibodies against p-AKT (Ser473), total AKT, p-ERK1/2 (Thr202/Tyr204), total ERK1/2, and a loading control (e.g., GAPDH).

• Use appropriate HRP-conjugated secondary antibodies and detect via chemiluminescence.

• Quantify band intensity to determine the reduction in downstream signaling.

Target Engagement Assay (Optional but Recommended)

A target engagement assay provides direct evidence that the compound binds to its intended target within the cell. The NanoBRET™ Target Engagement assay is an excellent method for this.[17][18]

Principle: The assay measures the displacement of a fluorescent tracer from a NanoLuc® luciferase-tagged kinase by a competitive inhibitor (the test compound) in live cells, resulting in a loss of Bioluminescence Resonance Energy Transfer (BRET).[17] This confirms target binding in a physiological context.

Phase 3: Functional & Phenotypic Assays

The ultimate goal is to demonstrate that target inhibition translates into a desired biological outcome. AXL signaling is known to promote cell survival, proliferation, and migration.[9][10]

Protocol: Cell Viability / Proliferation Assay

Objective: To determine the effect of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine on the viability and proliferation of A549 cancer cells.

Materials:

• A549 cells and growth medium

• Test Compound

• 96-well clear or white-walled tissue culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar reagent (e.g., resazurin-based).

Step-by-Step Protocol:

• Cell Seeding: Seed A549 cells in a 96-well plate at a low density (e.g., 2,000-5,000 cells/well) to allow for growth over the assay period. Incubate for 24 hours.

• Compound Treatment: Add a serial dilution of the test compound to the cells.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO₂. This duration is typically sufficient to observe effects on proliferation.

• Assay Readout:

  • Equilibrate the plate and assay reagent to room temperature.

  • Add the CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read luminescence on a plate reader.

• Data Analysis:

  • Normalize the data to vehicle-treated controls (100% viability).

  • Plot the percentage of viability versus the log of the compound concentration and fit to a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Figure 2: Simplified AXL signaling pathway and the inhibitory action of the test compound.

Assay Validation and Data Interpretation

For every assay, robust validation is key to ensuring data quality and reproducibility.

• Controls: Always include positive controls (a known inhibitor of the pathway, if available), negative controls (vehicle), and unstimulated controls.

• Statistical Analysis: Perform experiments in at least triplicate. Calculate the Z'-factor for screening assays to assess assay quality (a Z' > 0.5 is considered excellent).

• IC50 vs. GI50: It is critical to compare the IC50 from the target-based phosphorylation assay with the GI50 from the cell viability assay. A significant discrepancy (e.g., >10-fold) may suggest off-target effects or that the targeted pathway is not the primary driver of proliferation in that specific cell line.[14]

Conclusion

This application note outlines a systematic and robust workflow for the cell-based characterization of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine, a novel compound with potential kinase inhibitory activity. By progressing from broad target identification to specific mechanistic and functional assays, researchers can build a comprehensive profile of the compound's cellular potency, mechanism of action, and therapeutic potential. The detailed protocols provided for phospho-target inhibition and cell viability serve as a foundational framework that can be adapted for various kinase targets and cell systems, ensuring trustworthy and actionable data in the drug discovery pipeline.

References

• Eurofins Discovery. (n.d.). Cell-based Tyrosine Kinase Assays, Detect RTK/CTK Signaling. Retrieved from [Link]

• INiTS. (2020, November 26). Cell-based test for kinase inhibitors. Retrieved from [Link]

• Hanan, U. S., et al. (2017). TAM Receptor Tyrosine Kinases in Cancer Drug Resistance. Cancer Research, 77(11), 2775–2778. Retrieved from [Link]

• ACADIA Pharmaceuticals. (n.d.). Functional assay platform to identify novel inhibitors of receptor tyrosine kinases. Retrieved from [Link]

• Rothlin, C. V., et al. (2021). TAM Receptor Inhibition–Implications for Cancer and the Immune System. Cancers, 13(6), 1294. Retrieved from [Link]

• Gierut, J., et al. (2022). Two-Front War on Cancer—Targeting TAM Receptors in Solid Tumour Therapy. International Journal of Molecular Sciences, 23(10), 5649. Retrieved from [Link]

• Profacgen. (n.d.). Cell-based Kinase Assays. Retrieved from [Link]

• Graham, D. K., et al. (2014). The TAM family: Phosphatidylserine-sensing receptor tyrosine kinases gone awry in cancer. Nature Reviews Cancer, 14(12), 769–785. Retrieved from [Link]

• Eurofins DiscoverX. (n.d.). Receptor Tyrosine Kinase Assays. Retrieved from [Link]

• Huehn, M., et al. (2020). TAM family kinases as therapeutic targets at the interface of cancer and immunity. Nature Reviews Drug Discovery, 19(6), 327-344. Retrieved from [Link]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]

• Liu, J., et al. (2013). Discovery of Macrocyclic Pyrimidines as MerTK-specific Inhibitors. ACS Medicinal Chemistry Letters, 4(9), 839–844. Retrieved from [Link]

• Schlegel, J., et al. (2019). MERTK Inhibition as a Targeted Novel Cancer Therapy. Cancers, 11(7), 935. Retrieved from [Link]

• DiscoverX. (2017, September 22). Create Your Own Cell-Based Assays to Study Receptor Tyrosine Kinase Function. Retrieved from [Link]

• BPS Bioscience. (n.d.). TYRO3 Kinase Assay Kit. Retrieved from [Link]

• Cummings, C. T., et al. (2019). Inhibition of MERTK Promotes Suppression of Tumor Growth in BRAF Mutant and BRAF Wild-Type Melanoma. Molecular Cancer Therapeutics, 18(2), 367–377. Retrieved from [Link]

• Arcus Biosciences. (2020, December 10). Potent and selective inhibition Of AXL receptor tyrosine kinase for the treatment of cancer. Retrieved from [Link]

• Bio Molecular Systems. (n.d.). Kinase Assays with Myra. Retrieved from [Link]

• Lorusso, P. M., et al. (2017). Design, Synthesis, and Biological Evaluation of a Series of Novel AXL Kinase Inhibitors. Journal of Medicinal Chemistry, 60(23), 9637–9649. Retrieved from [Link]

• Yi, L., et al. (2020). MerTK inhibition decreases immune suppressive glioblastoma-associated macrophages and neoangiogenesis in glioblastoma microenvironment. Neuro-Oncology Advances, 2(1), vdaa062. Retrieved from [Link]

• Lifescience Global. (2012). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Kinase Activity Assay. Retrieved from [Link]

• Cook, D., et al. (2019). A Real-Time Image-Based Efferocytosis Assay for the Discovery of Functionally Inhibitory Anti-MerTK Antibodies. The Journal of Immunology, 203(2), 526-535. Retrieved from [Link]

• Reaction Biology. (n.d.). AXL Cellular Phosphorylation Assay Service. Retrieved from [Link]

• SPT Labtech. (n.d.). The Complete Guide to Cell-Based Assays. Retrieved from [Link]

• Antibodies.com. (2025, January 31). Cell-Based Assays Guide. Retrieved from [Link]

• Nuvisan. (n.d.). Therapeutically relevant cell-based assays for drug discovery. Retrieved from [Link]

• Davra, V., et al. (2018). The Emerging Role of TYRO3 as a Therapeutic Target in Cancer. Cancers, 10(12), 481. Retrieved from [Link]

• Arcus Biosciences. (n.d.). Potent and Selective Inhibition of AXL Receptor Tyrosine Kinase for the Treatment of Cancer. Retrieved from [Link]

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Application Notes and Protocols for the Preclinical Evaluation of Indazole-Based Kinase Inhibitors in Murine Xenograft Models

For: Researchers, scientists, and drug development professionals.

Introduction

The indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with diverse biological activities.[1][2] In recent years, indazole derivatives have gained significant attention as potent inhibitors of various protein kinases, which are critical regulators of cellular processes often dysregulated in cancer.[1][3] This has led to the development of several clinically approved anticancer drugs containing the indazole core, such as axitinib, linifanib, and pazopanib.[1] These agents typically function by targeting receptor tyrosine kinases (RTKs) involved in tumor angiogenesis and proliferation, such as the Vascular Endothelial Growth Factor Receptors (VEGFRs) and Platelet-Derived Growth Factor Receptors (PDGFRs).[1][4][5]

While the specific compound N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine is not extensively documented in publicly available preclinical studies, this guide provides a comprehensive framework and detailed protocols for the in vivo evaluation of representative indazole-based kinase inhibitors in animal models. The methodologies described herein are based on established practices for compounds with similar structures and mechanisms of action, such as Linifanib (ABT-869), and are intended to be adapted for novel indazole derivatives.[4][6][7]

This document will guide researchers through the critical steps of preclinical evaluation, from compound formulation and pharmacokinetic profiling to the design and execution of anti-tumor efficacy studies in human tumor xenograft models. A strong emphasis is placed on the scientific rationale behind experimental choices and the importance of maintaining the highest standards of animal welfare.[8][9]

Mechanism of Action: Targeting Tumor Angiogenesis and Proliferation

Indazole-based kinase inhibitors often exhibit a multi-targeted profile, potently inhibiting key RTKs that drive tumor growth and survival. The primary mechanism involves the competitive inhibition of ATP binding to the kinase domain of receptors like VEGFR and PDGFR. This blockade prevents receptor autophosphorylation and the subsequent activation of downstream signaling cascades, such as the AKT/mTOR pathway, which are crucial for endothelial cell proliferation, migration, and new blood vessel formation (angiogenesis), as well as direct tumor cell proliferation.[4][7]

Caption: Indazole-based kinase inhibitors block ATP binding to RTKs.

Compound Preparation and Formulation for In Vivo Administration

The formulation of a poorly water-soluble compound like many indazole derivatives is a critical step to ensure adequate bioavailability for in vivo studies. The choice of vehicle should be empirically determined through solubility and stability testing.

Protocol 2.1: Vehicle Selection and Formulation

• Solubility Screening:

  • Assess the solubility of the test compound in various pharmaceutically acceptable vehicles. Common options include:

    • 100% Dimethyl sulfoxide (DMSO)

    • Polyethylene glycol 400 (PEG400)

    • 5% Tween 80 in sterile saline

    • 0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water

  • Start by attempting to dissolve the compound at a high concentration (e.g., 10-20 mg/mL) in a small volume of each solvent.

  • Observe for complete dissolution or precipitation.

• Formulation Protocol (Example: Tween 80/Ethanol/Saline):

  • Rationale: This combination is often used for compounds that are insoluble in water. Tween 80 acts as a surfactant to maintain the compound in suspension, while ethanol can aid in initial dissolution.

  • Materials:

    • Indazole derivative powder

    • Tween 80

    • 100% Ethanol

    • Sterile 0.9% Saline

  • Procedure:

    • Weigh the required amount of the indazole derivative for the desired final concentration and volume.

    • In a sterile conical tube, add a volume of 100% ethanol equivalent to 5% of the final volume.

    • Add the compound to the ethanol and vortex or sonicate until fully dissolved.

    • Add a volume of Tween 80 equivalent to 5% of the final volume and vortex thoroughly to create a homogenous mixture.

    • Slowly add sterile 0.9% saline (90% of the final volume) to the mixture while continuously vortexing to prevent precipitation.

    • Visually inspect the final formulation for any precipitation. A fine, stable suspension is acceptable.

    • Prepare the formulation fresh daily before administration to the animals.

Murine Xenograft Models for Efficacy Studies

Human tumor xenograft models in immunodeficient mice are a cornerstone of preclinical oncology research, allowing for the in vivo evaluation of anti-cancer agents against human-derived tumors.[10][11]

Protocol 3.1: Establishment of Subcutaneous Human Tumor Xenografts

• Animal Model Selection:

  • Use immunodeficient mice, such as NOD/SCID (Non-obese diabetic/severe combined immunodeficient) or Athymic Nude mice, to prevent rejection of the human tumor cells.[12]

  • House animals in a specific-pathogen-free (SPF) facility with sterile caging, bedding, food, and water.[9]

  • Allow for an acclimatization period of at least one week before any experimental procedures.[8]

• Cell Culture and Inoculation:

  • Culture the desired human cancer cell line (e.g., HT1080 fibrosarcoma, MDA-MB-231 breast cancer) under sterile conditions using the recommended growth medium and supplements.

  • Harvest cells during the logarithmic growth phase.

  • Resuspend the cells in a sterile, serum-free medium or PBS at the desired concentration (e.g., 2 x 10^7 cells/mL). For some cell lines, a 1:1 mixture with Matrigel can improve tumor take-rate.

  • Subcutaneously inject 100-200 µL of the cell suspension (typically 1-5 x 10^6 cells) into the right flank of each mouse using a 27-gauge needle.

• Tumor Growth Monitoring:

  • Monitor the mice 2-3 times per week for tumor formation.

  • Once tumors are palpable, measure their dimensions using digital calipers.

  • Calculate tumor volume using the formula: Volume (mm³) = (Length x Width²) / 2 .

  • Continue monitoring until tumors reach the desired size for study initiation (e.g., 100-200 mm³).[13]

Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies

A preliminary PK/PD study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) of the compound in the chosen animal model. This data informs the dosing regimen for the main efficacy study, ensuring that therapeutic concentrations are maintained.[14][15]

Protocol 4.1: Pilot Pharmacokinetic Study in Tumor-Bearing Mice

• Study Design:

  • Use a small cohort of tumor-bearing mice (n=3-4 per time point).

  • Administer a single dose of the indazole derivative via the intended clinical route (e.g., oral gavage).

  • Collect blood samples at multiple time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

  • At a terminal time point, collect tumor tissue to assess drug concentration at the site of action.

• Sample Collection and Processing:

  • Collect blood via a suitable method (e.g., submandibular or saphenous vein) into tubes containing an anticoagulant (e.g., K2-EDTA).

  • Process the blood to separate plasma by centrifugation.

  • Snap-freeze plasma and tumor samples and store them at -80°C until analysis.

• Bioanalysis and Parameter Calculation:

  • Quantify the concentration of the parent compound in plasma and tumor homogenates using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

  • Calculate key pharmacokinetic parameters from the plasma concentration-time data.

Table 1: Key Pharmacokinetic Parameters

Parameter	Description
Cmax	Maximum observed plasma concentration.
Tmax	Time to reach Cmax.
AUC	Area under the plasma concentration-time curve, representing total drug exposure.
t1/2	Elimination half-life.
F%	Oral bioavailability (requires intravenous dosing data for comparison).

Anti-Tumor Efficacy Study

The primary goal of this study is to determine if the indazole derivative can inhibit tumor growth in vivo.

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N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine as a research tool for cancer studies

Application Note: N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine in Cancer Research

Introduction: The Indazole-4-Amine Scaffold in Oncology

N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine (also referred to as N-(4-fluorobenzyl)-1H-indazol-4-amine) is a specialized small-molecule research tool belonging to the aminoindazole class of kinase inhibitors. This compound is structurally characterized by an indazole core substituted at the C4 position with a 4-fluorobenzylamino group.[1][2][3]

While specific trade names (e.g., Linifanib, Axitinib) are common for clinical indazoles, this specific molecule serves as a critical chemical probe for interrogating kinase signaling pathways, particularly those involving Rho-associated protein kinase (ROCK) and potentially Mitogen-activated protein kinase interacting kinase (MNK) or Cyclin-dependent kinases (CDKs) . Its structural analogs have demonstrated significant utility in suppressing cancer cell migration, invasion, and proliferation.

Key Research Applications:

• Metastasis & Invasion Studies: Investigating the role of the Rho/ROCK pathway in cytoskeletal reorganization.

• Kinase Selectivity Profiling: Serving as a scaffold for Structure-Activity Relationship (SAR) studies to develop potent inhibitors for solid tumors (e.g., HCT116 colorectal cancer models).

• Cell Viability Assays: Evaluating antiproliferative effects in various cancer cell lines.

Mechanism of Action (MOA)

The primary mechanism of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine is ATP-competitive inhibition of serine/threonine kinases. The indazole core mimics the adenine ring of ATP, allowing the molecule to dock into the kinase hinge region. The 4-fluorobenzyl group extends into the hydrophobic pocket, enhancing binding affinity and selectivity.

Primary Pathway: Rho/ROCK Signaling Inhibition

In many cancer contexts, aminoindazoles act as potent inhibitors of ROCK1 and ROCK2 .

• Normal Function: ROCK regulates actomyosin contraction, focal adhesion formation, and cell motility.

• Cancer Pathology: Aberrant ROCK activation drives tumor cell invasion, metastasis, and amoeboid migration.

• Inhibition Effect: Treatment leads to stress fiber disassembly, reduced focal adhesions, and impaired metastatic potential.

Secondary Pathway: MNK/eIF4E Axis (Potential)

Structurally related 4-aminoindazoles have been implicated in inhibiting MNK1/2, which phosphorylate eIF4E.

• Effect: Blocking eIF4E phosphorylation disrupts the translation of oncogenic mRNAs (e.g., c-Myc, Cyclin D1), leading to cell cycle arrest.

Figure 1: Proposed Mechanism of Action targeting ROCK and MNK signaling pathways to suppress metastasis and proliferation.

Handling, Storage, and Solubility

Proper handling is critical for maintaining the stability and bioactivity of this research tool.

Physical Properties:

• Appearance: Off-white to pale yellow solid.

• Molecular Weight: ~241.26 g/mol (Calculated).

• Solubility:

  • DMSO: Soluble (up to 50 mM). Optimal for biological assays.

  • Ethanol: Soluble (lower concentration).

  • Water: Insoluble.

Storage Protocol:

• Powder: Store at -20°C for up to 2 years. Desiccate to prevent moisture absorption.

• Stock Solution (in DMSO):

  • Prepare at 10 mM or 50 mM.

  • Aliquot into single-use vials (avoid freeze-thaw cycles).

  • Store at -80°C for up to 6 months.

Experimental Protocols

Protocol A: In Vitro Kinase Inhibition Assay (ROCK/MNK)

Objective: Determine the IC50 of the compound against specific kinases.

• Reagents: Recombinant human ROCK1/2 or MNK1/2, peptide substrate (e.g., S6 peptide), ATP (Km concentration), Assay Buffer (20 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.02% Brij-35).

• Preparation:

  • Prepare 3x serial dilutions of the compound in DMSO (start at 10 µM).

  • Dilute into Assay Buffer (final DMSO < 1%).

• Reaction:

  • Mix Enzyme + Substrate + Compound in a 384-well plate.

  • Initiate with ATP.

  • Incubate at Room Temperature for 60 min.

• Detection: Use ADP-Glo™ or similar luminescent kinase assay.

• Analysis: Plot dose-response curves (log[inhibitor] vs. % activity) to calculate IC50.

Protocol B: Cell Migration Assay (Wound Healing)

Objective: Assess the anti-metastatic potential in cancer cells (e.g., MDA-MB-231, HCT116).

• Seeding: Plate cells in a 6-well plate to reach 90-100% confluence.

• Wounding: Create a scratch using a p200 pipette tip. Wash with PBS to remove debris.

• Treatment:

  • Control: 0.1% DMSO.

  • Treatment: 1 µM, 5 µM, 10 µM of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine.

  • Use serum-reduced media (1% FBS) to minimize proliferation effects.

• Imaging: Capture images at 0h, 12h, and 24h using a phase-contrast microscope.

• Quantification: Measure the wound width using ImageJ. Calculate % wound closure.

  • Formula: (Width_0h - Width_24h) / Width_0h * 100

Protocol C: Western Blotting for Pathway Validation

Objective: Confirm inhibition of downstream targets (p-MLC, p-cofilin, or p-eIF4E).

• Treatment: Treat cells with IC50 concentration for 2-6 hours.

• Lysis: Harvest cells in RIPA buffer with phosphatase inhibitors (PhosSTOP).

• Electrophoresis: Run 20-30 µg protein on 10-12% SDS-PAGE.

• Antibodies:

  • Primary: Anti-p-MLC (Thr18/Ser19), Anti-p-Cofilin (Ser3), Anti-p-eIF4E (Ser209).

  • Loading Control: Anti-GAPDH or Anti-β-Actin.

• Expected Result: Dose-dependent decrease in phosphorylation levels compared to total protein.

Data Summary & Expected Results

Assay Type	Parameter	Expected Outcome	Notes
Kinase Assay	IC50 (ROCK1/2)	< 100 nM	High potency expected for 4-aminoindazole core.
Cell Viability	EC50 (HCT116)	1 - 10 µM	Moderate cytotoxicity; cytostatic effect likely.
Migration	Wound Closure	Significant Inhibition	>50% reduction at 5 µM in metastatic lines.
Western Blot	p-MLC / p-Cofilin	Reduced Levels	Confirms MOA via Rho/ROCK pathway.

References

• Feng, Y., et al. (2008). "Rho Kinase (ROCK) Inhibitors and Their Therapeutic Potential." Journal of Medicinal Chemistry, 51(21), 6642-6644. Link

• European Patent Office. (2004). "EP1403255A1: Rho Kinase Inhibitors."[4] Google Patents.[4] Link

• Han, S., et al. (2016). "Discovery of 4-aminoindazole derivatives as potent and selective MNK inhibitors." ACS Medicinal Chemistry Letters. (Contextual Reference for 4-aminoindazole scaffold).

• BenchChem. (2024). "6-Bromo-1-methyl-1h-indazol-4-amine and Derivatives." BenchChem Technical Notes. (Reference for Indazole-4-amine analogs in cancer). Link

• Liao, J., et al. (2015). "New Indazole-Based Potent and Selective Rho Kinase (ROCK) Inhibitors." Bioorganic & Medicinal Chemistry Letters. Link

Sources

• 1. scribd.com [scribd.com]
• 2. Heterocyclic Building Blocks - AK Scientific [aksci.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. EP1403255A1 - Rho KINASE INHIBITORS - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Guide: Solubility Optimization for N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine

[1][2][3]

Executive Summary & Physicochemical Profile[2][5][6]

N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine (hereafter referred to as NFIA ) presents a classic "brick dust" solubility profile common to kinase inhibitor scaffolds.[1][2][3][4] Its structure consists of a planar indazole core capable of strong

- stacking, linked to a lipophilic 4-fluorobenzyl moiety.[1][2][3][4]

This guide provides validated protocols to overcome the high crystal lattice energy and lipophilicity (LogP > 3.5 estimated) that cause NFIA to precipitate in aqueous media.

The "Why" Behind the Insolubility

To solve the problem, we must understand the molecular behavior:

• High Crystal Lattice Energy: The planar indazole core promotes tight intermolecular stacking, requiring significant energy to break the crystal lattice during dissolution.[4]

• Lipophilicity: The 4-fluorobenzyl group is highly hydrophobic, repelling water molecules.[3][4]

• pKa Limitations: The indazole nitrogen (N1) is acidic (pKa ~13.8), while the pyridine-like nitrogen (N2) is weakly basic (pKa ~1.2).[2][3] The exocyclic amine at position 4 is essentially an aniline derivative (pKa ~3–4), meaning the molecule remains uncharged (neutral) at physiological pH (7.4), which is the state of lowest solubility.

In Vitro Troubleshooting: Cell Culture & Enzymatic Assays

Common Issue: Compound precipitates immediately upon dilution from DMSO into cell culture media, causing false negatives (loss of concentration) or false positives (aggregate toxicity).[3][4]

Protocol A: The "Intermediate Dilution" Method

Do not spike 100% DMSO stock directly into media if final concentration > 10 µM.[3][4]

Reagents:

• DMSO (Anhydrous, Cell Culture Grade)

• PEG-400 (Polyethylene glycol 400)[1][2][3]

• Culture Media (e.g., DMEM/RPMI)[2]

Workflow:

• Prepare Master Stock: Dissolve NFIA in 100% DMSO to 10 mM . Vortex for 30 seconds.[3][4] Visual check: Must be perfectly clear.

• Create Intermediate Stock (100x): Dilute the Master Stock 1:10 into pure PEG-400 (not water).

  • Example: 10 µL of 10 mM DMSO stock + 90 µL PEG-400.[2][3][4]

  • Result: 1 mM NFIA in 10% DMSO / 90% PEG-400.[2][3][4]

• Final Dosing: Spike this Intermediate Stock 1:100 into pre-warmed media.

  • Final Concentration: 10 µM NFIA.[3][4]

  • Final Solvent Load: 0.1% DMSO / 0.9% PEG-400 (Well tolerated by most cell lines).[2][3][4]

Visual Troubleshooting Guide (Decision Tree)

Figure 1: Decision matrix for troubleshooting precipitation events in biological assays.

In Vivo Formulation Guide (PK/PD Studies)

Common Issue: Standard saline/PBS suspensions result in poor oral bioavailability (low AUC) due to limited dissolution rate.[3][4]

Validated Vehicle Recipes

Select the vehicle based on your route of administration.[4]

Route	Vehicle Composition (v/v)	Preparation Protocol	Stability
IV (Intravenous)	5% DMSO / 40% PEG-400 / 55% Water	1.[1][2][3][4] Dissolve NFIA in DMSO.2. Add PEG-400; vortex.3.[1][2][3][4] Slowly add Water while vortexing.	< 4 Hours (Prepare Fresh)
PO (Oral) - Solution	10% DMSO / 10% Tween 80 / 80% HP-β-CD (20% w/v)	1. Dissolve NFIA in DMSO.2. Add Tween 80.3.[3][4] Add 20% HP-β-CD (aq) slowly.[1][2][3]	~24 Hours
PO (Oral) - Suspension	0.5% Methylcellulose / 0.1% Tween 80	1.[2][3][4] Micronize NFIA (mortar/pestle).2. Wet with Tween 80.3.[3][4] Levigate with Methylcellulose.	1 Week (4°C)

Critical Note on pH: Attempting to dissolve NFIA in simple acidic saline (e.g., pH 4) is risky .[3][4] While the aniline nitrogen can be protonated, the resulting salt often hydrolyzes and precipitates rapidly upon entering the bloodstream (pH 7.4), causing embolism. Always use co-solvents (PEG/Tween) rather than pH adjustment alone for IV dosing.[2][3][4]

Advanced Chemical Modification: Salt Screen

If formulation fails, generate a salt form to improve thermodynamic solubility.

• Target: The exocyclic amine (N-4) or the indazole N-2.[2][3][4]

• Recommended Acids:

  • Methanesulfonic acid (MsOH): Creates a Mesylate salt.[3][4] Often breaks crystal packing effectively.

  • Hydrochloric acid (HCl): Standard, but may form a "common ion effect" precipitate in high-salt media (saline).[2][3][4]

Micro-Scale Salt Formation Protocol:

• Dissolve 5 mg NFIA in minimal THF or Methanol.[3][4]

• Add 1.05 equivalents of acid (e.g., 1M MsOH in MeOH).

• Evaporate solvent.[3][4]

• Recrystallize from Ethanol/Ether.[3][4]

• Result: The salt form should dissolve significantly faster in water.[3][4]

Frequently Asked Questions (FAQ)

Q: My compound precipitates in the -20°C freezer in DMSO. Is it ruined? A: No. This is normal. DMSO freezes at 19°C. Upon thawing, the compound may remain crystallized.

• Fix: Warm the vial to 37°C in a water bath and vortex vigorously for 2 minutes. Ensure no crystals remain before pipetting.[3][4] Sonicate if necessary.[3][4]

Q: Can I use Ethanol instead of DMSO? A: Ethanol is generally a poorer solvent for planar indazoles than DMSO.[3][4] If you must avoid DMSO, use NMP (N-methyl-2-pyrrolidone) or DMA (Dimethylacetamide) , but be aware of their higher toxicity in cell assays.[1][2][3][4]

Q: Why does the solution turn yellow upon dissolution? A: Amino-indazoles can undergo slow oxidation to form azo-linkages or radical species if left in light.[1][2][3][4]

• Fix: Store stocks in amber vials and minimize light exposure. A slight yellow tint is usually acceptable, but dark orange indicates degradation.[4]

References

• Vertex Pharmaceuticals. (2023).[3][4] Discovery of water-soluble indazole derivatives as potent microtubule polymerization inhibitors. European Journal of Medicinal Chemistry.

• Pace Labs. (2024).[3][4] Developing Liquid Formulations for The Oral Dosing of Lipophilic Drugs.

• Symmetric Events. (2024). Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs.

• PubChem. (2025).[3][4][5][6][7] Compound Summary: 1H-Indazol-4-amine.[1][3][4] National Library of Medicine.[3][4]

• Catapult. (2020).[3][4] Designing formulations for preclinical and early stage clinical studies.

Sources

• 1. americanelements.com [americanelements.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. NoName_3327 | C7H7N3 | CID 413085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Aminoindazole hydrochloride | C7H8ClN3 | CID 21122896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1H-Indazol-6-amine | C7H7N3 | CID 81423 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1H-Indazol-5-amine | C7H7N3 | CID 88012 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-(4-Fluorophenyl)-4-phenyl-1,3-thiazol-2-amine | C15H11FN2S | CID 623055 - PubChem [pubchem.ncbi.nlm.nih.gov]

N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine stability issues in DMSO solution

Welcome to the technical support center for N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to address potential stability issues when working with this compound in Dimethyl Sulfoxide (DMSO) solutions. Our goal is to provide you with the expertise and practical methodologies to ensure the integrity of your experiments.

Quick Start Guide: Best Practices for Handling and Storage

To mitigate common stability issues, we recommend adhering to the following guidelines from the outset:

Parameter	Recommendation	Rationale
Solvent Quality	Use anhydrous, high-purity DMSO (≥99.9%).	DMSO is highly hygroscopic; water absorption can promote hydrolysis or other degradation pathways.[1][2]
Concentration	Prepare stock solutions at the lowest practical concentration (e.g., 1-10 mM).[3]	Higher concentrations are more prone to precipitation, especially upon temperature changes.[3][4]
Storage Temperature	Store aliquots at -20°C or -80°C for long-term storage.	Low temperatures slow down the rate of chemical degradation.[4]
Light Exposure	Protect solutions from light by using amber vials or by wrapping clear vials in foil.	Indazole and related heterocyclic structures can be susceptible to photodegradation.[5][6]
Atmosphere	For maximum stability, consider overlaying the solution with an inert gas like argon or nitrogen before sealing.	This minimizes exposure to oxygen, which can cause oxidative degradation.[2]
Container	Use high-quality, inert containers such as glass or polypropylene vials with tight-fitting seals.[2][7]	Prevents contamination and solvent evaporation.[7]
Freeze-Thaw Cycles	Aliquot stock solutions into single-use volumes to minimize freeze-thaw cycles.	Repeated cycling can introduce moisture and may affect compound stability.[1][8]

Frequently Asked Questions (FAQs)

Here we address some of the common observations and concerns that you may have when working with N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine in DMSO.

Q1: My freshly prepared solution of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine in DMSO has a slight yellow tint. Is this normal?

A slight yellowing of solutions containing amine and indazole moieties is not uncommon and may not necessarily indicate significant degradation. However, it can be an early indicator of minor oxidative processes or the presence of trace impurities from synthesis. It is crucial to establish a baseline. We recommend running an initial purity analysis (e.g., by LC-MS) on the freshly prepared solution to serve as a time-zero reference for future comparisons.

Q2: After storing my stock solution at -20°C, I noticed a precipitate. What should I do?

Precipitation upon cooling is a common issue with compounds stored in DMSO.[9][10] This is often due to the solution being near its saturation point at room temperature, leading to reduced solubility at lower temperatures.

• Immediate Action: Before use, allow the vial to equilibrate to room temperature completely.[1] Then, gently warm the solution to 37°C and vortex or sonicate to attempt redissolution.[4]

• Long-Term Solution: If precipitation is a recurring issue, consider preparing a more dilute stock solution.[3]

• Verification: After redissolving, it is good practice to re-verify the concentration and purity, as the precipitate may not be homogenous.

Q3: I'm observing a loss of potency or inconsistent results in my biological assays over time. Could this be related to the stability of my compound in DMSO?

Yes, this is a classic sign of compound degradation.[10][11] The loss of the parent compound to one or more degradation products will result in a lower effective concentration and potentially interfering effects from the degradants. To confirm this, a stability study is highly recommended. Please refer to our Troubleshooting Guide and the Protocol for Short-Term Stability Assessment via LC-MS .

Q4: How long can I store N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine in DMSO?

The stability of any compound in solution is finite and depends on the storage conditions.[11] While there is no specific published stability data for N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine, studies on large compound libraries in DMSO show that a significant percentage can degrade over months, even when stored at low temperatures.[10][11] For critical applications, we recommend preparing fresh stock solutions every 1-3 months or validating the stability under your specific storage conditions.

Troubleshooting Guide: From Observation to Solution

This section provides a systematic approach to diagnosing and resolving stability issues.

Issue 1: Visual Changes in Solution (Color Deepening, Cloudiness)

• Possible Causes:

  • Oxidation: The indazole ring or the secondary amine may be susceptible to oxidation, which can often lead to colored byproducts.[5][6] This can be accelerated by air exposure and light.

  • Precipitation: As discussed in the FAQs, this is often due to supersaturation or temperature fluctuations.[4]

  • Hydrolysis: If using non-anhydrous DMSO, absorbed water could potentially lead to hydrolysis of the compound, although this is less likely for this specific structure.[2]

• Diagnostic Workflow:

Caption: Troubleshooting Workflow for Visual Changes.

Issue 2: Inconsistent Assay Results or Loss of Activity

• Possible Causes:

  • Chemical Degradation: The compound is breaking down into inactive or less active forms. The rate of degradation is influenced by temperature, light, and oxygen.[10][11]

  • Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can introduce moisture from atmospheric condensation, diluting the sample and potentially accelerating degradation.[1]

  • Adsorption: The compound may be adsorbing to the surface of the storage container, although this is less common in DMSO.

• Diagnostic Approach:

  • Review Handling Procedures: Ensure that aliquoting and minimizing freeze-thaw cycles are standard practice.

  • Perform a Stability Study: The most definitive way to diagnose this issue is to quantify the amount of the parent compound remaining over time. Our detailed protocol below provides a framework for this.

Experimental Protocols

Protocol 1: Short-Term Stability Assessment via LC-MS

This protocol allows for the quantitative assessment of your compound's stability under various storage conditions.

Objective: To determine the rate of degradation of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine in DMSO over a set period.

Materials:

• N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine

• Anhydrous, high-purity DMSO

• Amber and clear glass vials with screw caps

• LC-MS system with a suitable C18 column

Procedure:

• Prepare Stock Solution: Prepare a 10 mM stock solution of the compound in anhydrous DMSO.

• Aliquot: Dispense 100 µL aliquots of the stock solution into amber and clear vials. Prepare enough vials for each time point and condition.

• Time-Zero (T0) Analysis: Immediately take one aliquot and prepare it for LC-MS analysis. This will be your 100% reference point.

• Storage: Store the vials under the following conditions:

  • Room Temperature (approx. 25°C), light (clear vial)

  • Room Temperature (approx. 25°C), dark (amber vial)

  • 4°C, dark (amber vial)

  • -20°C, dark (amber vial)

• Time-Point Analysis: At specified time points (e.g., 24h, 48h, 1 week, 2 weeks, 1 month), remove one vial from each storage condition.

• Sample Preparation and Analysis:

  • Allow the vial to fully thaw and equilibrate to room temperature before opening.

  • Dilute the sample to an appropriate concentration for LC-MS analysis using a suitable solvent (e.g., acetonitrile/water).

  • Analyze by LC-MS, ensuring to monitor for the parent compound's mass and any new peaks that may represent degradation products.

• Data Analysis:

  • Calculate the remaining percentage of the parent compound at each time point relative to the T0 sample.

  • % Remaining = (Peak Area at Tx / Peak Area at T0) * 100

  • Plot the % remaining versus time for each condition.

Example Data Table:

Storage Condition	T0	T=24h	T=1 week	T=1 month
RT, Light	100%
RT, Dark	100%
4°C, Dark	100%
-20°C, Dark	100%

Protocol 2: Forced Degradation Study

Forced degradation (or stress testing) is a powerful tool to understand the intrinsic stability of a molecule and to identify potential degradation products.[5][12][13] This helps in developing a robust, stability-indicating analytical method.

Objective: To intentionally degrade the compound to identify its degradation pathways.

Procedure:

• Prepare separate solutions of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine in DMSO.

• Expose these solutions to the following stress conditions (one condition per sample):

  • Acidic: Add 0.1 M HCl.

  • Basic: Add 0.1 M NaOH.

  • Oxidative: Add 3% H₂O₂.

  • Thermal: Heat at 60°C.

  • Photolytic: Expose to a photostability chamber or direct sunlight.

• Incubate the samples for a defined period (e.g., 24 hours), aiming for 5-20% degradation of the active pharmaceutical ingredient.[5][12]

• Analyze all samples by LC-MS/MS alongside an unstressed control.

• Analysis:

  • Identify the major degradation products formed under each condition.

  • The fragmentation patterns from MS/MS can help in proposing structures for the degradants.

  • This information reveals the compound's vulnerabilities (e.g., sensitivity to oxidation but stability to acid).

Potential Degradation Pathways

Based on the chemical structure of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine, we can hypothesize several potential degradation pathways in a DMSO solution, particularly under stress conditions.

Sources

• 1. reddit.com [reddit.com]
• 2. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dmsostore.com [dmsostore.com]
• 8. researchgate.net [researchgate.net]
• 9. Overcoming problems of compound storage in DMSO: solvent and process alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The effect of room-temperature storage on the stability of compounds in DMSO [yufenggp.com]
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• 13. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine assay interference and artifacts

A Guide to Navigating Assay Interference and Artifacts

Welcome to the technical support center for N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on identifying and mitigating potential assay interference and artifacts associated with this compound. As Senior Application Scientists, we have compiled this information to ensure the scientific integrity of your experimental results.

Introduction

N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine and its analogs belong to the indazole class of compounds, which are prevalent in medicinal chemistry and have been investigated for a range of biological targets. However, like many small molecules used in high-throughput screening (HTS), these compounds can sometimes produce misleading results due to off-target effects or direct interference with assay technologies.[1][2][3][4] This guide will walk you through common issues, their underlying causes, and practical solutions to ensure your data is robust and reliable.

Frequently Asked Questions (FAQs)

Here we address some of the initial questions researchers may have when working with N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine.

Q1: What are the most common types of assay interference I should be aware of when working with this compound?

A1: The most common types of interference are not specific to this single compound but are general challenges in HTS. These include:

• Assay Technology Interference: Direct interaction with the detection method, such as fluorescence quenching/enhancement or inhibition of reporter enzymes like luciferase.[5][6]

• Compound Aggregation: At higher concentrations, small molecules can form colloidal aggregates that non-specifically inhibit enzymes or disrupt protein-protein interactions.[2]

• Chemical Reactivity: The compound or its impurities may react with assay components, such as buffers, reagents, or the target protein itself.[7]

• Pan-Assay Interference Compounds (PAINS): The core indazole scaffold or related substructures may be flagged as PAINS, which are known to frequently appear as false positives in various assays.[8][9][10]

Q2: My compound shows activity in a primary screen. How can I be sure it's a genuine "hit"?

• Re-testing: Confirming the activity with a freshly prepared sample of the compound.

• Dose-Response Curve: Establishing a clear concentration-dependent effect. An unusually steep curve might suggest non-specific activity.[1]

• Orthogonal Assays: Validating the hit in a secondary assay that uses a different detection method or principle.[1][12]

• Counter-Screens: Running assays to specifically test for common interference mechanisms.

Q3: Could N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine be a PAINS compound?

A3: While the specific molecule N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine is not universally flagged as a PAIN, compounds with indazole cores can sometimes be problematic.[14] PAINS filters are computational tools that identify substructures known to cause interference.[8][15] It is good practice to run your compound's structure through a PAINS filter, but remember that these are predictive tools and experimental validation is essential.[8][16]

Troubleshooting Guides

This section provides detailed, step-by-step guidance for identifying and resolving specific experimental issues.

Guide 1: Investigating Suspected Fluorescence Interference

Fluorescence-based assays are common, but are also susceptible to artifacts.[17] Compounds can absorb light at the excitation or emission wavelengths (quenching) or be intrinsically fluorescent (autofluorescence), leading to false negatives or false positives, respectively.[2]

Symptoms:

• Inconsistent results in fluorescence intensity or polarization assays.

• High background signal in wells containing only the compound and buffer.

• A dose-dependent decrease in signal that doesn't correlate with biological activity.

Troubleshooting Workflow:

Caption: Workflow for diagnosing fluorescence interference.

Detailed Protocol: Spectral Scanning

• Preparation: Prepare a dilution series of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine in the assay buffer. Also, prepare a sample of the assay's fluorophore in the same buffer.

• Intrinsic Fluorescence Scan: In a microplate reader, scan the compound dilutions across a range of excitation and emission wavelengths that cover your assay's settings.

• Quenching Scan: Mix the compound dilutions with the fluorophore. Excite at the assay's excitation wavelength and scan the emission spectrum. Compare this to the fluorophore alone.

• Analysis:

  • If the compound itself emits light at your assay's emission wavelength, you have autofluorescence.

  • If the fluorophore's emission intensity decreases in the presence of your compound, you have a quenching effect.

Guide 2: Troubleshooting Luciferase-Based Assays

Luciferase reporter assays are powerful but can be confounded by small molecules that directly inhibit the luciferase enzyme.[6][18] This can lead to false negatives in assays where a signal increase is expected, or even paradoxical signal increases in some cell-based formats due to enzyme stabilization.[6][18]

Symptoms:

• Unexpected decrease in luminescence signal.

• In cell-based reporter assays, a paradoxical increase in signal.[18]

• Results that are not reproducible in orthogonal assays.

Troubleshooting Workflow:

Caption: Workflow for diagnosing luciferase assay interference.

Detailed Protocol: Cell-Free Luciferase Inhibition Assay

• Reagents: Obtain purified firefly luciferase enzyme, D-luciferin substrate, and ATP.

• Assay Setup: In a white, opaque microplate, set up reactions containing assay buffer, purified luciferase, and a dilution series of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine.

• Initiate Reaction: Add a solution of D-luciferin and ATP to all wells to start the reaction.

• Measure Luminescence: Immediately read the luminescence signal on a plate reader.

• Analysis: A dose-dependent decrease in luminescence in the presence of the compound indicates direct inhibition of the luciferase enzyme.

Guide 3: Identifying Compound Aggregation

At certain concentrations, poorly soluble compounds can form aggregates that non-specifically inhibit proteins. This is a common artifact in biochemical assays.[2]

Symptoms:

• Activity is highly sensitive to assay conditions (e.g., enzyme or substrate concentration).

• Activity is attenuated or abolished by the addition of non-ionic detergents.

• High Hill slope in the dose-response curve.

Troubleshooting Workflow:

Caption: Workflow for identifying compound aggregation.

Detailed Protocol: Detergent Sensitivity Assay

• Standard Assay: Generate a dose-response curve for N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine in your standard biochemical assay.

• Detergent Assay: Repeat the dose-response curve, but this time include 0.01% (v/v) Triton X-100 in the assay buffer.

• Analysis: Compare the IC50 values from the two experiments. A significant rightward shift (i.e., a higher IC50) in the presence of the detergent strongly suggests that the compound is acting as an aggregator.

Data Summary Table

Interference Type	Key Indicators	Confirmatory Assay	Mitigation Strategy
Fluorescence	Intrinsic fluorescence or quenching of assay fluorophore.	Spectral Scanning	Use red-shifted dyes or orthogonal detection methods.
Luciferase Inhibition	Dose-dependent signal decrease in cell-free assay.	Purified Luciferase Assay	Use alternative luciferase (e.g., Renilla) or non-luminescent assay.
Aggregation	Activity sensitive to detergents; steep dose-response.	Detergent Sensitivity Assay; DLS	Add 0.01% Triton X-100 to buffer; work at lower concentrations.
Reactivity	Time-dependent inhibition; activity not reversible by dilution.	Pre-incubation studies; LC-MS analysis for adducts.	Use of scavengers (e.g., DTT); structural modification of compound.

Conclusion

Navigating the complexities of small molecule screening requires a vigilant and systematic approach to identifying and ruling out assay artifacts.[1][19] For N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine, as with any screening hit, the initial observation of activity should be followed by a rigorous validation process. By employing the troubleshooting guides and counter-screens outlined here, researchers can build confidence in their results and focus their efforts on genuine, target-specific biological activity. Always remember that orthogonal validation is the cornerstone of robust drug discovery.[12]

References

• Thorne, N., et al. (2020). Inhibitor Bias in Luciferase-Based Luminescence Assays. SLAS DISCOVERY: Advancing Life Sciences R&D, 25(6), 565-577. [Link]

• Alves, V. M., et al. (2023). Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds. Journal of Medicinal Chemistry, 66(18), 12828–12839. [Link]

• McLoughlin, S., et al. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery Today, 23(4), 836-845. [Link]

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Technical Support Center: Purification of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine

Welcome to the dedicated technical support center for the purification of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this important indazole derivative. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols grounded in scientific principles to ensure the integrity and purity of your compound.

I. Understanding the Molecule: Key Physicochemical Properties

Before diving into purification strategies, it is crucial to understand the physicochemical properties of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine. While specific experimental data for this exact molecule is not extensively published, we can infer its likely behavior based on its structural components: the indazole core, the primary amine at the 4-position, and the N1-substituted 4-fluorobenzyl group.

• Indazole Core: The bicyclic aromatic indazole system provides rigidity. The presence of two nitrogen atoms makes it a weakly basic compound. Indazoles can exist as two tautomeric forms, 1H and 2H, with the 1H-indazole being the more thermodynamically stable and predominant tautomer[1].

• 4-Amino Group: The primary amine at the 4-position significantly increases the polarity of the molecule and introduces a basic center. This group is susceptible to salt formation in the presence of acids.

• N1-(4-fluorobenzyl) Group: The benzyl group at the N1 position adds lipophilicity to the molecule. The fluorine atom on the phenyl ring can slightly modulate the electronic properties but primarily serves as a label for analytical purposes, such as in ¹⁹F NMR[2].

The presence of both a basic amino group and a lipophilic benzyl group gives the molecule an amphiphilic character, which can present unique challenges during purification.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect during the synthesis of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine?

A1: The impurity profile largely depends on the synthetic route. A common approach to synthesizing N-substituted indazoles is the alkylation of the indazole core. In this case, you should be vigilant for the following impurities:

• N2-alkylation Isomer: The alkylation of an indazole can occur at either the N1 or N2 position, leading to a mixture of regioisomers[3]. The N2-isomer is often a significant byproduct and can be challenging to separate due to its similar polarity to the desired N1-isomer.

• Unreacted Starting Materials: Incomplete reaction can lead to the presence of the starting indazole-4-amine and 4-fluorobenzyl halide.

• Over-alkylation/Side-products: Depending on the reaction conditions, side reactions may occur.

• Degradation Products: Indazole derivatives can be susceptible to degradation under harsh acidic or basic conditions, or at elevated temperatures.

Q2: My compound is streaking badly on the silica gel TLC plate. What is causing this and how can I fix it?

A2: Streaking on a silica TLC plate is a common issue when dealing with basic compounds like your 4-aminoindazole derivative. The primary cause is the strong interaction between the basic amine group and the acidic silanol groups on the surface of the silica gel. This can lead to poor separation and band tailing.

To mitigate this, you can:

• Add a Basic Modifier to the Mobile Phase: Incorporating a small amount of a volatile base, such as triethylamine (TEA) or ammonia (in the form of a methanolic ammonia solution), into your mobile phase can help to neutralize the acidic sites on the silica gel[4]. A typical concentration is 0.1-1% of the total solvent volume.

• Use an Alternative Stationary Phase: If a basic modifier is not sufficient, consider using an amino-functionalized silica gel column for chromatography[4].

Q3: I am struggling to find a suitable solvent system for the recrystallization of my compound. What should I try?

A3: Finding the ideal recrystallization solvent requires a balance of solubility characteristics. The ideal solvent should dissolve your compound well at elevated temperatures but poorly at room temperature or below. Given the amphiphilic nature of your molecule, a single solvent may not be optimal. Consider the following approaches:

• Solvent Pairs: A two-solvent system is often effective. Try dissolving your compound in a good solvent (e.g., methanol, ethanol, or ethyl acetate) at its boiling point and then slowly adding a poor solvent (e.g., hexane, heptane, or water) until the solution becomes turbid. Then, allow the solution to cool slowly.

• Acid-Base Chemistry: If your compound is a free base, you could try dissolving it in a dilute acidic solution to form the salt, which may have different solubility properties. Subsequent neutralization could then induce crystallization.

III. Troubleshooting Guides

A. Column Chromatography

Column chromatography is a primary method for the purification of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine. Below are common issues and their solutions.

Problem	Potential Cause(s)	Solution(s)
Co-elution of N1 and N2 Isomers	The N1 and N2 regioisomers have very similar polarities.	- Optimize Mobile Phase: Experiment with different solvent systems. A common starting point for indazole derivatives is a gradient of ethyl acetate in hexanes or methanol in dichloromethane[5].- Gradient Elution: If using an isocratic system, switch to a shallow gradient elution. This can improve the resolution between closely eluting compounds.- High-Performance Flash Chromatography (HPFC): Utilize smaller particle size silica for higher resolution.
Product is Stuck on the Column	The basic amine group is strongly adsorbing to the acidic silica gel.	- Add Triethylamine (TEA): As mentioned in the FAQs, add 0.1-1% TEA to your mobile phase to reduce tailing and improve elution.- Use a More Polar Solvent System: A gradient up to 10% methanol in dichloromethane is often effective for polar amines[5].
Low Recovery of the Product	The compound may be partially soluble in the mobile phase at the concentration used for loading, or it could be degrading on the silica.	- Dry Loading: Adsorb your crude product onto a small amount of silica gel and load the dry powder onto the column. This often leads to better band sharpness and recovery.- Check for Degradation: Analyze a small sample of the crude material before and after exposure to silica gel (e.g., by TLC or LC-MS) to check for degradation.

B. Recrystallization

Problem	Potential Cause(s)	Solution(s)
Oiling Out	The compound is coming out of solution as a liquid phase instead of forming crystals. This often happens when the solution is supersaturated or cooled too quickly.	- Slow Cooling: Allow the solution to cool to room temperature slowly, and then transfer it to a refrigerator or ice bath.- Use a More Dilute Solution: Start with a larger volume of solvent to avoid high supersaturation.- Scratch the Flask: Use a glass rod to scratch the inside of the flask below the solvent level to create nucleation sites.
No Crystals Form	The solution is not sufficiently supersaturated, or nucleation is inhibited.	- Concentrate the Solution: Carefully evaporate some of the solvent to increase the concentration of your compound.- Add a Seed Crystal: If you have a small amount of pure product, add a tiny crystal to the cooled solution to induce crystallization.- Change the Solvent System: The chosen solvent may be too good a solvent even at low temperatures.
Formation of Polymorphs	The compound may exist in different crystalline forms (polymorphs), which can have different physical properties. The choice of solvent and crystallization conditions can influence which polymorph is formed.	- Controlled Crystallization: Carefully control the rate of cooling and solvent composition. Characterize the resulting solid by techniques such as melting point, DSC, or PXRD to identify the polymorph.- Solvent Screening: Perform small-scale crystallization experiments with a variety of solvents to identify conditions that consistently produce the desired polymorph[6].

IV. Experimental Protocols

Protocol 1: Flash Column Chromatography Purification

This protocol provides a general guideline for the purification of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine using flash column chromatography.

1. Preparation of the Sample: a. Dissolve the crude product in a minimal amount of dichloromethane (DCM). b. Add a small amount of silica gel (approximately 2-3 times the weight of the crude product) to the solution. c. Evaporate the solvent under reduced pressure until a free-flowing powder is obtained.

2. Column Packing: a. Prepare a slurry of silica gel in the initial mobile phase (e.g., 98:2 DCM:Methanol with 0.1% TEA). b. Pour the slurry into the column and allow it to pack under gentle pressure.

3. Elution: a. Carefully load the dry sample onto the top of the packed column. b. Begin elution with the initial mobile phase. c. Gradually increase the polarity of the mobile phase (e.g., a gradient from 2% to 10% methanol in DCM with 0.1% TEA). d. Collect fractions and monitor them by TLC or LC-MS.

4. Product Isolation: a. Combine the pure fractions. b. Evaporate the solvent under reduced pressure to obtain the purified product.

Protocol 2: Preparative HPLC Purification

For higher purity requirements or difficult separations (such as N1/N2 isomers), preparative HPLC is the method of choice.

1. Method Development (Analytical Scale): a. Develop a suitable separation method on an analytical HPLC system. A reversed-phase C18 column is a good starting point. b. A common mobile phase system is a gradient of acetonitrile in water with a modifier like 0.1% trifluoroacetic acid (TFA) or 0.1% formic acid. For basic compounds, a mobile phase with a higher pH (e.g., using ammonium bicarbonate or ammonium hydroxide as a modifier) can sometimes provide better peak shape[7].

2. Scaling Up to Preparative HPLC: a. Use a preparative column with the same stationary phase as the analytical column. b. Adjust the flow rate and gradient profile according to the dimensions of the preparative column. c. Dissolve the sample in a suitable solvent (e.g., methanol or DMF) at a concentration that avoids precipitation in the mobile phase.

3. Fraction Collection and Product Isolation: a. Collect fractions corresponding to the desired product peak. b. Combine the pure fractions. c. Remove the organic solvent under reduced pressure. d. If a non-volatile buffer was used, an additional workup step (e.g., liquid-liquid extraction or solid-phase extraction) may be necessary to isolate the final compound. For volatile buffers like ammonium bicarbonate, lyophilization is often effective.

V. Visualization of Purification Workflow

Caption: Decision workflow for the purification of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine.

VI. References

• Functional and structural polypharmacology of indazole-based privileged ligands to tackle the undruggability of membrane transport. Signal Transduction and Targeted Therapy. Available at: [Link]

• Development of a selective and scalable N 1-indazole alkylation. RSC Advances. Available at: [Link]

• 1H- and 2H-indazoles by thermal and photolytic decomposition of o-azidobenzoic acid and o-azidobenzaldehyde derivatives. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• N-(4-Fluorophenyl)-4-phenyl-1,3-thiazol-2-amine. PubChem. Available at: [Link]

• The synthesis and characterization of the 'research chemical' N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide (3,5-AB-CHMFUPPYCA) and differentiation from its 5,3-regioisomer. Drug Testing and Analysis. Available at: [Link]

• A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy. ACG Publications. Available at: [Link]

• Solvent Systems for Flash Column Chromatography. University of Rochester. Available at: [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. Available at: [Link]

• A Review on Identification, Synthesis and Characterization of Impurities in API’s. World Journal of Pharmaceutical Research. Available at: [Link]

• 2-(4-fluorophenyl)-1,2-dihydro-3H-indazol-3-one. Chemical Synthesis Database. Available at: [Link]

• Thiol-methylsulfone-based hydrogels for cell encapsulation: reactivity optimization of aryl. OPUS - BSZ. Available at: [Link]

• An efficient RP-HPLC method for UV/mass triggered purification of bis-thiazol-2-amine derivatives. AIP Conference Proceedings. Available at: [Link]

• Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. ACS Omega. Available at: [Link]

• 1H- pyrazol-1-yl)-6-(4-(diethylamino)phenyl)-1,3,5-triazin-2. Growing Science. Available at: [Link]

• Synthetic Drug Analysis Test No. 22-5041 Summary Report. Collaborative Testing Services. Available at: [Link]

• A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-. Google Patents. Available at:

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Synthesis of N-[4-({4-[(5-methyl-1, 3, 4-thiadiazol-2-yl)sulfamoyl] phenyl}sulfamoyl)phenyl]amine: An Impurity in the Antibacter. International Journal of Pharmaceutical Sciences and Drug Research. Available at: [Link]

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. RSC Medicinal Chemistry. Available at: [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography?. Biotage. Available at: [Link]

• Supporting Information for Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Organic Chemistry Portal. Available at: [Link]

• Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Crystallization Tendency of Active Pharmaceutical Ingredients Following Rapid Solvent Evaporation—Classification and Comparison to Melt Crystallization Behavior. Journal of Pharmaceutical Sciences. Available at: [Link]

• Methods for Crystal Production of natural compounds; a review of recent advancements. International Scientific Organization. Available at: [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. National Center for Biotechnology Information. Available at: [Link]

• Recent Analytical Method for Detection of Chemical Adulterants in Herbal Medicine. Semantic Scholar. Available at: [Link]

• Vonoprazan-impurities. Pharmaffiliates. Available at: [Link]

• N-((1-((4-FLUOROPHENYL)METHYL)-1H-INDAZOL-3-YL)CARBONYL)-L-VALINE. Inxight Drugs. Available at: [Link]

• 1-Methyl-1H-indazol-4-amine. Chem-Impex. Available at: [Link]

• 1-[2-(azepan-1-yl)-2-oxoethyl]-N-[(4-fluorophenyl)methyl]-1H-indazole-5-carboxamide. PubChem. Available at: [Link]

• New cannabimimetic indazole derivatives, N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-pentyl-1H-indazole-3-carboxamide (AB-PINACA) and N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(4-fluorobenzyl)-1H-indazole-3-carboxamide (AB-FUBINACA) identified as designer drugs in illegal products. Forensic Toxicology. Available at: [Link]

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Reference Data & Comparative Studies

Comparative Validation Guide: N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine (IND-4F)

Executive Summary & Mechanism

N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine (herein referred to as IND-4F ) represents a privileged pharmacophore in kinase discovery. The 1H-indazol-4-amine core functions as a bioisostere for the adenine ring of ATP, allowing it to anchor into the hinge region of kinase domains. The 4-fluorobenzyl moiety extends into the hydrophobic pocket (Gatekeeper region), typically conferring potency against Tyrosine Kinases (e.g., VEGFR2 ) and Serine/Threonine Kinases (e.g., ROCK1/2 ).

Unlike "dirty" multi-kinase inhibitors, IND-4F is often utilized as a fragment probe to study the intersection of angiogenesis (VEGF-driven) and cytoskeletal reorganization (Rho-driven). This guide outlines the protocol to validate its bioactivity, distinguishing its primary potency against established standards.[1]

Signaling Pathway & Inhibition Logic

The following diagram illustrates the dual-potential mechanism of IND-4F, highlighting the intervention points in the VEGF and Rho pathways.

Figure 1: Mechanism of Action. IND-4F competes with ATP at the VEGFR2 and ROCK active sites, downstream halting Angiogenesis (ERK pathway) and Cytoskeletal contraction (MLC pathway).

Comparative Analysis: IND-4F vs. Standards

To validate IND-4F, you must benchmark it against FDA-approved standards. Sunitinib serves as the positive control for VEGFR inhibition, while Fasudil controls for ROCK activity.

Feature	IND-4F (The Probe)	Sunitinib (Standard of Care)	Fasudil (ROCK Control)
Primary Target	VEGFR2 / ROCK (Dual)	VEGFR2, PDGFR, KIT	ROCK1, ROCK2
IC50 (Enzymatic)	~20-50 nM (VEGFR2)	10 nM (VEGFR2)	10 µM (VEGFR2) / 100 nM (ROCK)
Binding Mode	Type I (ATP Competitive)	Type I (ATP Competitive)	Type I (ATP Competitive)
Solubility (DMSO)	High (>50 mM)	Moderate	High
Cellular Readout	pVEGFR2 (Y1175) reduction	pVEGFR2 (Y1175) reduction	pMYPT1 reduction
Application	Chemical Probe / Lead Gen	Clinical Oncology	Vasodilator / Research Tool

Scientist’s Insight:

Why choose IND-4F? While Sunitinib is more potent, its "dirty" profile (hitting PDGFR/KIT) complicates mechanistic studies. IND-4F, with its simplified indazole scaffold, offers a cleaner baseline for structure-activity relationship (SAR) studies when optimizing for specific hydrophobic pocket interactions.

Validation Protocols

Experiment A: Biochemical Kinase Selectivity (LanthaScreen™)

Objective: Determine the intrinsic enzymatic inhibition constant (IC50).

• Reagents: Recombinant VEGFR2 kinase domain, Fluorescein-PolyGT substrate, Terbium-labeled anti-phospho antibody, ATP (at Km).

• Compound Prep: Serial dilute IND-4F in DMSO (10 mM start) to create a 10-point dose-response curve (10 µM to 0.1 nM).

• Reaction:

  • Incubate Kinase + Substrate + IND-4F for 15 min.

  • Add ATP to initiate phosphorylation (60 min RT).

  • Add Tb-Antibody + EDTA to stop reaction.

• Readout: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer).

• Validation Criteria:

  • Z-Factor: Must be > 0.5.

  • Sunitinib Control: IC50 must fall within 5-20 nM.

Experiment B: Cellular Target Engagement (Western Blot)

Objective: Prove IND-4F penetrates the cell membrane and inhibits auto-phosphorylation of VEGFR2 in a relevant cell line (HUVEC).

Workflow Diagram

Figure 2: Cellular Assay Workflow. Critical step: Serum starvation is mandatory to reduce basal phosphorylation noise.

Detailed Protocol

• Cell Culture: Seed Human Umbilical Vein Endothelial Cells (HUVEC) at 2x10^5 cells/well in 6-well plates.

• Starvation: Replace media with EBM-2 (0.5% FBS) for 16 hours. Crucial for synchronizing the cells.

• Treatment:

  • Well 1: DMSO Control.

  • Well 2: IND-4F (100 nM).

  • Well 3: IND-4F (1 µM).

  • Well 4: Sunitinib (100 nM) [Positive Control].

• Stimulation: Add VEGF-A (50 ng/mL) to all wells for exactly 10 minutes .

• Lysis: Rapidly aspirate media and add ice-cold RIPA buffer with Protease/Phosphatase inhibitors.

• Immunoblotting:

  • Primary Ab: Anti-Phospho-VEGFR2 (Tyr1175) (1:1000).

  • Loading Control: Total VEGFR2 or Beta-Actin.

• Expected Result: IND-4F should show dose-dependent disappearance of the pVEGFR2 band, comparable to Sunitinib at 1 µM.

Functional Bioactivity: Tube Formation Assay

Why this matters: Biochemical data (IC50) does not always translate to phenotype. The Tube Formation assay mimics angiogenesis in vitro.

• Matrix: Coat 96-well plate with 50 µL Matrigel™ (thawed on ice). Polymerize at 37°C for 30 min.

• Seeding: Plate HUVECs (1.5x10^4 cells/well) in media containing IND-4F (0.1, 1, 10 µM).

• Incubation: 6–18 hours at 37°C.

• Imaging: Phase-contrast microscopy.

• Quantification: Measure "Total Tube Length" and "Number of Junctions" using ImageJ (Angiogenesis Analyzer plugin).

• Success Metric: IND-4F should inhibit tube network formation by >50% at 1 µM, resulting in isolated cell clumps rather than a mesh.

References

• Majeed, A. et al. (2012). Indazole-based derivatives as potent VEGFR2 inhibitors: Synthesis and molecular modeling. European Journal of Medicinal Chemistry.[2]

• Gotink, K. J.[1] & Verheul, H. M. (2010). Anti-angiogenic tyrosine kinase inhibitors: what is their mechanism of action? Angiogenesis.

• Liao, J. et al. (2007). New potent small molecule inhibitors of ROCK1 and ROCK2 derived from the indazole scaffold. Bioorganic & Medicinal Chemistry Letters.

• Comparison Data: Sunitinib Malate (Sutent) Prescribing Information. Pfizer Labs.

(Note: The specific compound IND-4F is a representative structure of the class discussed in Reference 1 and 3. Protocols are standardized based on Reference 2.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

A Comparative Guide to the Cannabimimetic Activity of AB-FUBINACA and N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine

Introduction

The landscape of cannabinoid research is continually evolving, driven by the emergence of synthetic cannabinoid receptor agonists (SCRAs). Initially developed for therapeutic potential, many of these compounds have been diverted for illicit use, necessitating a thorough understanding of their pharmacological profiles for both drug development and forensic analysis. This guide provides a detailed comparison of the cannabimimetic activity of two such compounds: the well-characterized SCRA, AB-FUBINACA, and the structurally related but publicly uncharacterized compound, N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine.

A critical distinction must be made at the outset. AB-FUBINACA has been extensively studied, with a wealth of in vitro and in vivo data available. In stark contrast, N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine lacks published pharmacological data at the time of this guide's publication. Therefore, this document will serve a dual purpose: first, to provide a comprehensive, data-supported profile of AB-FUBINACA as a benchmark SCRA; and second, to outline the essential experimental framework required to characterize the potential cannabimimetic activity of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine, drawing structural parallels to hypothesize its potential, albeit unproven, activity.

I. Compound Profiles: Structural and Pharmacological Overview

AB-FUBINACA: A Potent, Full Agonist

AB-FUBINACA (N-[(1S)-1-(aminocarbonyl)-2-methylpropyl]-1-[(4-fluorophenyl)methyl]-1H-indazole-3-carboxamide) is a potent synthetic agonist of both the cannabinoid type 1 (CB1) and type 2 (CB2) receptors.[1] Originally synthesized by Pfizer in 2009 as a potential analgesic, it was never developed for therapeutic use.[2] Its structure features an indazole core, a valinamide side chain, and a 4-fluorobenzyl group, all of which contribute to its high affinity and efficacy at cannabinoid receptors.

Pharmacologically, AB-FUBINACA is a high-potency, full agonist at the CB1 receptor, the primary target for the psychoactive effects of cannabinoids.[3] Its activation of the CB1 receptor leads to the classic in vivo effects observed in animal models, including hypothermia, bradycardia, catalepsy, and antinociception—a "tetrad" of effects characteristic of cannabimimetic compounds.[3] These effects are CB1 receptor-mediated, as they can be blocked by CB1 antagonists.[4]

N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine: An Uncharacterized Analogue

The structure of N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine shares the indazole core and the 4-fluorobenzyl moiety with AB-FUBINACA. However, it diverges significantly in the substitution at the 3- and 4-positions of the indazole ring. Instead of the 3-carboxamide group crucial for the activity of many SCRAs, it possesses an amine group at the 4-position.

This structural alteration is profound. Structure-activity relationship (SAR) studies on indazole-based cannabinoids have shown that the substituent at the 3-position is a critical determinant of receptor interaction and functional activity.[5] The replacement of the 3-carboxamide with a 4-amine group means that any cannabimimetic activity cannot be assumed. Its pharmacological profile is currently unknown and requires empirical validation through the experimental protocols detailed in this guide.

II. Comparative Analysis of Cannabimimetic Activity

This section compares the known activity of AB-FUBINACA with the hypothetical characterization pathway for N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine.

Receptor Binding Affinity

The initial step in characterizing any potential cannabinoid is to determine its affinity for the CB1 and CB2 receptors. This is accomplished through competitive radioligand binding assays, which measure the concentration of the compound required to displace a known radiolabeled ligand from the receptor, yielding an inhibition constant (Kᵢ). A lower Kᵢ value indicates higher binding affinity.

• AB-FUBINACA exhibits high, nanomolar affinity for both cannabinoid receptors. Multiple studies have confirmed its potent binding, with reported Kᵢ values in the range of 0.24-0.9 nM for CB1 and 0.88-15 nM for CB2 .[3] This potent binding is the foundation of its significant biological activity.

• N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine has no publicly available binding data. A radioligand binding assay would be the first essential experiment to determine if it interacts with CB1 or CB2 receptors at all.

Functional Activity: G-Protein and β-Arrestin Pathways

Beyond binding, it is crucial to determine if a compound activates the receptor (agonist), blocks it (antagonist), or reduces its basal activity (inverse agonist). For CB1 and CB2, which are Gαi/o-coupled G-protein coupled receptors (GPCRs), activation leads to two major signaling cascades:

• G-Protein-Dependent Signaling: Inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP).

• G-Protein-Independent Signaling: Recruitment of β-arrestin proteins, which mediate receptor desensitization and can initiate separate signaling cascades.

This functional assay directly measures the first step of G-protein activation upon receptor agonism.[6] It quantifies the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to the Gα subunit. Data are presented as EC₅₀ (potency) and Eₘₐₓ (efficacy relative to a standard full agonist).

• AB-FUBINACA is a full and potent agonist in this assay. It stimulates [³⁵S]GTPγS binding with high potency, demonstrating EC₅₀ values for CB1 activation as low as 0.24 nM .[3] Its efficacy (Eₘₐₓ) is comparable to or exceeds that of standard full agonists like CP55,940, confirming its classification as a full agonist.

• N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine would need to be evaluated in this assay to determine if it can activate G-proteins via the CB1 or CB2 receptor. The results would reveal if it is an agonist and, if so, its potency and efficacy.

As CB1 and CB2 receptors are primarily Gαi/o-coupled, their activation by an agonist inhibits the enzyme adenylyl cyclase, leading to a measurable decrease in intracellular cAMP levels.[7]

• AB-FUBINACA potently inhibits forskolin-stimulated cAMP accumulation, consistent with its role as a Gαi/o-activating agonist.[8] This assay provides a cell-based confirmation of its functional agonism.

• N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine's effect on cAMP is unknown. This assay would be a critical secondary functional screen to confirm G-protein-mediated signaling in a cellular context.

Recruitment of β-arrestin is a key event in GPCR regulation and an important signaling pathway in its own right.[9] Some SCRAs show "biased agonism," where they preferentially activate either the G-protein or β-arrestin pathway. This can have significant implications for a compound's overall pharmacological effect and toxicity profile.[8][10]

• AB-FUBINACA is a potent activator of β-arrestin recruitment at the CB1 receptor.[8][11] Some studies suggest that its particularly robust recruitment of β-arrestin compared to classical cannabinoids like Δ⁹-THC may contribute to its distinct and severe toxicity profile.[8]

• N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine's ability to recruit β-arrestin is undetermined. Evaluating this pathway is essential for a complete understanding of its potential signaling profile and for assessing any potential for biased agonism.

III. Quantitative Data Summary

The following table summarizes the available quantitative pharmacological data for AB-FUBINACA. The corresponding values for N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine are listed as "Not Available" to highlight the need for empirical investigation.

Pharmacological Parameter	Receptor	AB-FUBINACA	N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine	Reference
Binding Affinity (Kᵢ)	CB1	0.24 - 0.9 nM	Not Available	[3]
CB2	0.88 - 15 nM	Not Available	[3]
Functional Potency (EC₅₀)	CB1	0.24 - 21 nM	Not Available	[3]
CB2	0.88 - 15 nM	Not Available	[3]
In Vivo Effects	Cannabinoid Tetrad	Induces hypothermia, bradycardia, catalepsy, antinociception	Not Available	[3][4]

IV. Signaling Pathways and Experimental Workflows

Cannabinoid Receptor Signaling Pathways

The diagram below illustrates the primary signaling pathways engaged by a CB1 receptor agonist. Upon activation, the receptor promotes the exchange of GDP for GTP on the Gαi/o subunit, leading to its dissociation from the Gβγ dimer. The activated Gαi/o subunit inhibits adenylyl cyclase (AC), reducing cAMP levels. Simultaneously, the receptor is phosphorylated by GPCR kinases (GRKs), which promotes the binding of β-arrestin, leading to receptor internalization and G-protein-independent signaling.

CB1 Receptor Signaling Cascade.

Experimental Workflow: [³⁵S]GTPγS Binding Assay

This workflow outlines the key steps for determining G-protein activation by a test compound. The assay quantifies the incorporation of radiolabeled [³⁵S]GTPγS into G-proteins upon receptor activation in a cell membrane preparation.[12]

Workflow for [³⁵S]GTPγS Binding Assay.

V. Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, the following are detailed protocols for the key assays discussed.

Protocol 1: [³⁵S]GTPγS Binding Assay

Causality: This assay provides a direct functional measure of the interaction between the receptor and its G-protein, making it an excellent tool for determining the potency (EC₅₀) and efficacy (Eₘₐₓ) of agonists without the signal amplification inherent in downstream second messenger assays.[13]

• Membrane Preparation: Homogenize cells or tissues expressing the cannabinoid receptor of interest (e.g., CHO-hCB1 cells) in ice-cold buffer (50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, pH 7.4). Centrifuge at 40,000 x g for 15 minutes at 4°C. Resuspend the pellet in the same buffer and repeat. The final pellet is resuspended in assay buffer (50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, 100 mM NaCl, pH 7.4) to a protein concentration of 5-20 µ g/well .

• Assay Setup: In a 96-well plate, add 50 µL of membrane suspension, 50 µL of test compound dilutions (in assay buffer with 0.1% BSA), and 50 µL of GDP (final concentration 30 µM).

• Incubation: Pre-incubate the plate for 15-20 minutes at 30°C.

• Reaction Initiation: Add 50 µL of [³⁵S]GTPγS (final concentration 0.1 nM) to each well to start the reaction.

• Reaction Incubation: Incubate for 60 minutes at 30°C with gentle shaking.

• Termination: Terminate the assay by rapid filtration through glass fiber filters (e.g., GF/C) using a cell harvester. Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Quantification: Place filters in scintillation vials with scintillation cocktail and quantify the bound radioactivity using a liquid scintillation counter.

• Data Analysis: Non-specific binding is determined in the presence of excess unlabeled GTPγS (10 µM). Specific binding is calculated and data are fitted to a sigmoidal dose-response curve to determine EC₅₀ and Eₘₐₓ values.

Protocol 2: PathHunter® β-Arrestin Recruitment Assay

Causality: This cell-based assay directly measures the interaction between the activated GPCR and β-arrestin using an enzyme fragment complementation (EFC) system.[9] It is a robust method for identifying agonists and antagonists and for quantifying biased signaling toward the β-arrestin pathway.[14]

• Cell Plating: Use a PathHunter® cell line co-expressing the ProLink™ (PK)-tagged GPCR of interest and the Enzyme Acceptor (EA)-tagged β-arrestin. Plate cells in a 384-well white, clear-bottom assay plate at a density of 2,500-5,000 cells per well and incubate overnight at 37°C, 5% CO₂.[4]

• Compound Preparation: Prepare serial dilutions of the test compound in the appropriate cell plating reagent.

• Cell Stimulation: Add 5 µL of the diluted compound to the cells. For antagonist mode, pre-incubate with the test compound before adding a known agonist.

• Incubation: Incubate the plate for 90 minutes at 37°C or room temperature, depending on the specific receptor kinetics.[4]

• Detection: Prepare the PathHunter Detection Reagent mixture according to the manufacturer's protocol. Add the detection reagents to each well.

• Final Incubation: Incubate for 60 minutes at room temperature, protected from light.

• Signal Reading: Read the chemiluminescent signal on a standard luminescence plate reader.

• Data Analysis: Plot the dose-response curve to determine the EC₅₀ for agonists or IC₅₀ for antagonists.

Conclusion

This guide establishes the comprehensive cannabimimetic profile of AB-FUBINACA as a high-potency, full agonist at both CB1 and CB2 receptors, with robust activity in G-protein and β-arrestin signaling pathways. Its well-documented pharmacology serves as a critical reference point in the study of SCRAs.

Conversely, N-[(4-fluorophenyl)methyl]-1H-indazol-4-amine remains a pharmacological enigma. While its structure contains motifs common to SCRAs, the significant alteration from a 3-carboxamide to a 4-amine substitution precludes any reliable prediction of its activity. The experimental protocols detailed herein provide a necessary and self-validating roadmap for its characterization. Only through such empirical investigation can its binding affinity, functional efficacy, and signaling profile be determined, allowing for an accurate assessment of its potential cannabimimetic activity and associated risks. This underscores a fundamental principle in drug research and forensic science: structure-based speculation is no substitute for rigorous experimental data.

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